Iminostilbene-d10

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of Deuterated Iminostilbene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis of deuterated iminostilbene (B142622), a critical component in pharmaceutical research and development. Iminostilbene and its derivatives, most notably carbamazepine (B1668303), are cornerstone antiepileptic drugs. The deuterated analogues of these compounds are invaluable as internal standards for pharmacokinetic and metabolic studies, enabling precise quantification in complex biological matrices. This document details the primary synthetic strategies for deuterium (B1214612) incorporation into the iminostilbene core, provides specific experimental protocols, and presents quantitative data to guide researchers in this specialized area of medicinal chemistry.

Introduction

Iminostilbene (5H-dibenzo[b,f]azepine) is a tricyclic heterocyclic compound that forms the structural backbone of several important pharmaceuticals. Its derivative, carbamazepine, is a widely prescribed anticonvulsant used in the treatment of epilepsy, trigeminal neuralgia, and bipolar disorder. The development and clinical monitoring of such drugs necessitate accurate and sensitive analytical methods, primarily liquid chromatography-mass spectrometry (LC-MS).

Deuterium-labeled internal standards are the gold standard for quantitative LC-MS analysis. The substitution of hydrogen with deuterium atoms results in a compound that is chemically identical to the analyte but has a different mass, allowing for its differentiation by the mass spectrometer. This co-eluting, mass-differentiated standard compensates for variations in sample preparation, chromatography, and ionization, leading to highly accurate and precise quantification. This guide focuses on the synthetic methodologies to produce deuterated iminostilbene, a key precursor for deuterated carbamazepine and a valuable analytical standard in its own right.

Synthetic Strategies for Deuterated Iminostilbene

The synthesis of deuterated iminostilbene can be approached through two primary strategies:

• Deuteration of a Pre-formed Iminostilbene or a Late-Stage Intermediate: This approach involves the direct exchange of hydrogen atoms for deuterium on the iminostilbene molecule or a closely related precursor. This is often achieved through acid- or metal-catalyzed hydrogen-deuterium (H/D) exchange reactions.

• Synthesis from Deuterated Starting Materials: This "bottom-up" approach utilizes commercially available deuterated building blocks that are incorporated into the iminostilbene scaffold through a series of chemical transformations.

The choice of strategy depends on the desired deuteration pattern, the availability of starting materials, and the required isotopic purity.

Experimental Protocols

While specific, detailed protocols for the synthesis of various deuterated iminostilbene isotopologues are not extensively published in readily accessible literature, the following sections outline general and adaptable procedures based on established synthetic routes for iminostilbene and common deuteration techniques. Researchers should note that optimization of these procedures will likely be necessary.

General Synthesis of Iminostilbene (Non-Deuterated)

A common laboratory-scale synthesis of iminostilbene proceeds from 10,11-dihydro-5H-dibenzo[b,f]azepine (iminodibenzyl) through acylation, bromination, dehydrobromination, and subsequent deprotection.

Experimental Workflow for Iminostilbene Synthesis

A general synthetic pathway to iminostilbene from iminodibenzyl.

A dissertation by HuWeiYa provides a detailed procedure for this transformation[1]:

• Acylation: 10,11-Dihydro-5H-dibenzo[b,f]azepine (58.5 g) and solid triphosgene (B27547) (35.6 g) are refluxed in toluene (B28343) (150 mL) for 10 hours. After cooling, the solid is filtered and dried. The filtrate is concentrated, and more product is precipitated with petroleum ether to give a total yield of 93% of 5-chloroformyl-10,11-dihydro-5H-dibenzo[b,f]azepine.[1]

• Bromination and Dehydrobromination: 5-chloroformyl-10,11-dihydro-5H-dibenzo[b,f]azepine (51.5 g) is dissolved in chlorobenzene (B131634) (50 mL) and heated to 90-100°C. Bromine (40 g) is added dropwise over 2 hours. The mixture is then heated to 130°C for 4-5 hours. After cooling and addition of ethanol (B145695) (150 mL), the precipitated yellow solid is filtered and dried to afford a yield of 88%.[1]

• Deprotection: The resulting 5-chloroformyl-5H-dibenzo[b,f]azepine (25.6 g) is reacted with sodium hydroxide (B78521) (12 g) in isopropanol (B130326) (300 mL) at 40°C for 3 hours. After partial removal of the solvent under vacuum and pH adjustment, the product is filtered, washed, and dried to give iminostilbene with a yield of 98.2%.[1]

Synthesis of Deuterated Iminostilbene via H/D Exchange

Direct H/D exchange on the aromatic rings of iminostilbene or its precursors can be achieved using strong deuterated acids or metal catalysts.

Illustrative Protocol for Aromatic Deuteration:

• Materials: Iminostilbene, deuterated trifluoroacetic acid (TFA-d), D₂O, and an organic solvent (e.g., dichloromethane).

• Procedure:

  • Dissolve iminostilbene in a minimal amount of dichloromethane.

  • Add a solution of TFA-d in D₂O.

  • Stir the mixture at an elevated temperature (e.g., 50-80°C) for 24-48 hours in a sealed vessel.

  • Monitor the reaction progress by ¹H NMR to observe the decrease in the intensity of aromatic proton signals.

  • Upon completion, neutralize the reaction with a base (e.g., NaHCO₃ solution).

  • Extract the product with an organic solvent, dry the organic layer, and concentrate to obtain deuterated iminostilbene.

  • Purify by column chromatography or recrystallization.

Note: This is a generalized procedure. The specific conditions, including temperature, reaction time, and the choice of acid or catalyst, will need to be optimized for the desired level and position of deuteration.

Synthesis from Deuterated Precursors

This method involves incorporating deuterium at an early stage of the synthesis. For example, deuterated starting materials can be used in the synthesis of the dibenzazepine (B1670418) ring system.

Conceptual Synthetic Pathway from a Deuterated Precursor

A conceptual "bottom-up" synthesis of deuterated iminostilbene.

Data Presentation

The following tables summarize typical yields for the non-deuterated synthesis of iminostilbene and expected outcomes for deuteration. Quantitative data for specific deuterated iminostilbene syntheses are not widely available in the public domain and would need to be determined empirically.

Table 1: Reaction Yields for the Synthesis of Non-Deuterated Iminostilbene

Step	Starting Material	Product	Reagents	Yield (%)	Reference
1. Acylation	Iminodibenzyl	5-Chloroformyl-iminodibenzyl	Triphosgene, Toluene	93	[1]
2. Bromination/ Dehydrobromination	5-Chloroformyl-iminodibenzyl	5-Chloroformyl-iminostilbene	Bromine, Chlorobenzene	88	[1]
3. Deprotection	5-Chloroformyl-iminostilbene	Iminostilbene	NaOH, Isopropanol	98.2	[1]

Table 2: Characterization Data for Iminostilbene

Property	Value
Molecular Formula	C₁₄H₁₁N
Molecular Weight	193.24 g/mol
Appearance	Yellow solid
Melting Point	197-199 °C

Note: For deuterated analogs, the molecular weight will increase by approximately 1.006 Da for each deuterium atom incorporated. The melting point is not expected to change significantly.

Conclusion

The synthesis of deuterated iminostilbene is a crucial step in the development of robust analytical methods for carbamazepine and related compounds. While detailed, publicly available protocols are scarce, the synthetic strategies outlined in this guide provide a solid foundation for researchers to develop their own procedures. Both the H/D exchange on a late-stage intermediate and the "bottom-up" synthesis from deuterated precursors are viable approaches. The choice of method will depend on the specific requirements of the research, including the desired deuteration pattern and isotopic purity. Further research and publication of detailed experimental procedures would be highly beneficial to the broader scientific community.

References

• 1. Study on the Synthesis of Iminostilbene with BTC - Master's thesis - Dissertation [dissertationtopic.net]

The Role of Iminostilbene-d10 in Advanced Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the application of Iminostilbene-d10 in research, with a primary focus on its critical role as an internal standard in analytical chemistry. Iminostilbene (B142622), a primary metabolite of the widely used anticonvulsant drug Carbamazepine (B1668303), is a crucial analyte in pharmacokinetic, metabolic, and drug monitoring studies.[1][2] The use of its deuterated analog, Iminostilbene-d10, significantly enhances the accuracy and reliability of quantitative analyses.[3]

Core Application: Isotope Dilution Mass Spectrometry

Iminostilbene-d10 serves as an ideal internal standard for isotope dilution mass spectrometry (IDMS), a powerful technique for precise quantification. In this methodology, a known quantity of the isotopically labeled standard (Iminostilbene-d10) is added to a sample at the beginning of the analytical process. Because Iminostilbene-d10 is chemically identical to the analyte of interest (Iminostilbene) but has a different mass due to the presence of deuterium (B1214612) atoms, it behaves identically during sample preparation, extraction, and chromatographic separation.[1][3] This co-elution allows for the correction of any analyte loss that may occur during these steps, as well as variations in instrument response, thereby leading to highly accurate and precise measurements.[1][4]

Quantitative Data Summary

The following tables summarize quantitative data from various studies that have employed analytical methods for the determination of Carbamazepine and its metabolites, including Iminostilbene. While these studies may not all explicitly use Iminostilbene-d10, they provide the context and typical performance characteristics of the analytical methods where a deuterated internal standard like Iminostilbene-d10 would be invaluable.

Table 1: Linearity and Sensitivity of Analytical Methods

Analyte	Method	Linearity Range (µg/mL)	r value	LOD (µg/mL)	LOQ (µg/mL)	Reference
Carbamazepine	RP-HPLC	100 - 500	0.9994	0.0125	0.05	[5]
Iminostilbene	RP-HPLC	0.05 - 0.25	0.9997	0.025	0.05	[5]
Iminodibenzyl (B195756)	RP-HPLC	0.1 - 0.5	0.9979	0.05	0.1	[5]
Carbamazepine	LC-MS/MS	0.1 - 22.0	-	<0.1	0.1	[6]
Carbamazepine-10,11-epoxide	LC-MS/MS	0.1 - 22.0	-	<0.1	0.1	[6]
10-hydroxy-10,11-dihydrocarbamazepine	LC-MS/MS	0.1 - 22.0	-	<0.1	0.1	[6]

Table 2: Accuracy and Precision of Analytical Methods

Analyte	Method	Accuracy (%)	Intraday Precision (RSD %)	Interday Precision (RSD %)	Reference
Carbamazepine	RP-HPLC	100.69 - 102.10	< 2	-	[5]
Iminostilbene	RP-HPLC	99.76 - 102.66	< 2	-	[5]
Iminodibenzyl	RP-HPLC	99.26 - 100.08	< 2	-	[5]
Carbamazepine	LC-MS/MS	-	2.6 - 9.5	4.0 - 9.6	[7]
Carbamazepine-10,11-epoxide	LC-MS/MS	-	2.6 - 9.5	4.0 - 9.6	[7]

Detailed Experimental Protocols

The following are representative experimental protocols for the analysis of Carbamazepine and its metabolites where a deuterated internal standard such as Iminostilbene-d10 would be employed.

Sample Preparation: Liquid-Liquid Extraction for Plasma Samples

• To 0.1 mL of rat plasma, add a known concentration of the internal standard solution (e.g., Iminostilbene-d10).[7]

• Vortex the sample for 30 seconds.

• Add 1 mL of extraction solvent (e.g., a mixture of ethyl acetate (B1210297) and hexane).

• Vortex for 2 minutes.

• Centrifuge at 10,000 rpm for 5 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject an aliquot into the LC-MS/MS system.[7]

Chromatographic Conditions: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

• Column: C8 (150 mm x 2.1 mm, 5 µm)[7]

• Mobile Phase: A mixture of water, acetonitrile, and acetic acid (e.g., 69.5:30:0.5, v/v/v)[7]

• Flow Rate: 0.4 mL/min[7]

• Column Temperature: 40°C

• Injection Volume: 10 µL

Mass Spectrometric Conditions: Triple Quadrupole Mass Spectrometry

• Ionization Mode: Electrospray Ionization (ESI), Positive[8]

• Scan Type: Multiple Reaction Monitoring (MRM)[8]

• MRM Transitions:

  • Carbamazepine: m/z 237 → 194[7]

  • Carbamazepine-10,11-epoxide: m/z 253 → 210[7]

  • Iminostilbene (and Iminostilbene-d10, with a mass shift): The specific transition for Iminostilbene would be determined during method development. For Iminostilbene-d10, a precursor ion of approximately m/z 204 would be expected, with a corresponding product ion.

  • d10-Carbamazepine (as an example of a deuterated standard): m/z 247 → 204[7]

Visualizations: Workflows and Pathways

To better illustrate the concepts discussed, the following diagrams are provided.

Analytical workflow for quantification using an internal standard.

Simplified metabolic pathway of Carbamazepine.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Deuterated Internal Standard: Significance and symbolism [wisdomlib.org]
• 4. researchgate.net [researchgate.net]
• 5. Determination of carbamazepine and its impurities iminostilbene and iminodibenzyl in solid dosage form by column high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. An LC-MS/MS based candidate reference method for the quantification of carbamazepine in human serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Liquid chromatography/tandem mass spectrometry for the determination of carbamazepine and its main metabolite in rat plasma utilizing an automated blood sampling system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. biochimicaclinica.it [biochimicaclinica.it]

The Metabolic Journey of Carbamazepine-d10: An In-depth Technical Guide to the Formation of Iminostilbene-d10

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the metabolic conversion of the deuterated anticonvulsant drug, Carbamazepine-d10, to its metabolite, Iminostilbene-d10. This document details the metabolic pathways, enzymatic processes, and provides detailed experimental protocols for the in-vitro study and quantification of this biotransformation.

Introduction

Carbamazepine is a widely prescribed medication for the treatment of epilepsy, neuropathic pain, and bipolar disorder. Understanding its metabolism is crucial for optimizing therapeutic efficacy and minimizing adverse drug reactions. The use of stable isotope-labeled compounds, such as Carbamazepine-d10, is instrumental in pharmacokinetic and metabolic studies, serving as an internal standard for quantitative analysis. This guide focuses on a specific metabolic pathway: the conversion of Carbamazepine-d10 to Iminostilbene-d10. While iminostilbene (B142622) is often considered a degradation product or impurity, its formation as a metabolite is also documented, particularly in in-vitro systems.

Metabolic Pathway of Carbamazepine-d10

The metabolism of Carbamazepine-d10 is presumed to follow the same pathways as its non-deuterated counterpart. The biotransformation is primarily hepatic and involves a variety of enzymatic reactions, with the cytochrome P450 (CYP) family of enzymes playing a central role. The formation of Iminostilbene-d10 from Carbamazepine-d10 is a minor metabolic route compared to the major pathway leading to Carbamazepine-10,11-epoxide-d10.

The proposed pathway for the formation of Iminostilbene-d10 involves the oxidative cleavage of the urea (B33335) moiety from the dibenzazepine (B1670418) ring of Carbamazepine-d10. This reaction is likely catalyzed by CYP enzymes, although the specific isoforms responsible for this particular conversion are not as well-characterized as those involved in the epoxidation pathway.

Below is a diagram illustrating the primary metabolic pathways of Carbamazepine-d10, including the formation of Iminostilbene-d10.

An In-Depth Technical Guide to the Physical and Chemical Characteristics of Iminostilbene-d10

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical characteristics of Iminostilbene-d10, a deuterated analog of Iminostilbene (B142622). This document is intended to be a valuable resource for researchers, scientists, and drug development professionals utilizing Iminostilbene-d10 as an internal standard in bioanalytical methods, particularly for the quantification of Carbamazepine (B1668303) and its metabolites.

Physical and Chemical Properties

Iminostilbene-d10 is the isotopically labeled form of Iminostilbene, where ten hydrogen atoms have been replaced by deuterium (B1214612). This substitution results in a higher molecular weight, which is essential for its use as an internal standard in mass spectrometry-based assays, as it can be distinguished from its non-labeled counterpart.

Table 1: Physical and Chemical Properties of Iminostilbene-d10

Property	Value	Reference
Chemical Name	5H-Dibenz[b,f]azepine-d10	[1]
Synonyms	2,2′-Iminostilbene-d10, 5-Azadibenzo[a,e]cycloheptatriene-d10	[1]
Molecular Formula	C₁₄HD₁₀N	[1]
Molecular Weight	203.31 g/mol	[1]
Appearance	Dark Yellow Solid	[1]
Melting Point	>190°C (decomposes)	[1]
Solubility	Slightly soluble in Chloroform and Methanol (B129727). Soluble in Dichloromethane and Ethyl Acetate.	[1]
Storage	-20°C	[1]

Table 2: Physical and Chemical Properties of Iminostilbene (Non-Deuterated)

These values for the non-deuterated form can be used as an approximation for Iminostilbene-d10.

Property	Value	Reference
CAS Number	256-96-2	[2]
Molecular Formula	C₁₄H₁₁N	[2]
Molecular Weight	193.24 g/mol	[2]
Boiling Point	221 °C (lit.)	[2]
Density	1.290 g/mL at 20 °C (lit.)	[2]
pKa	1.71 ± 0.20 (Predicted)	[2]

Spectroscopic Data

Mass Spectrometry

The mass spectrum of Iminostilbene is characterized by an abundant molecular ion peak. In electron ionization (EI), the molecular ion of non-deuterated Iminostilbene is observed at m/z 193.[3] Noticeable fragment ions are observed at m/z 180 and 165.[3] For Iminostilbene-d10, the molecular ion peak would be expected at a higher m/z value, corresponding to its increased molecular weight. In positive ion mode electrospray ionization, the protonated molecule [M+H]⁺ of Iminostilbene is observed at m/z 194.0964, with fragment ions at m/z 179.0711 and 167.0714.[4]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Experimental Protocols

Iminostilbene-d10 is primarily used as an internal standard in the bioanalysis of Carbamazepine and its metabolites. Below is a representative experimental protocol for its use in an LC-MS/MS method for the quantification of Carbamazepine in a biological matrix like plasma.

Synthesis and Purification of Iminostilbene-d10

A specific, detailed public-domain synthesis protocol for Iminostilbene-d10 is not available. However, its synthesis would likely involve the use of deuterated starting materials in one of the established synthesis routes for Iminostilbene. Common methods for Iminostilbene synthesis include the catalytic dehydrogenation of iminodibenzyl (B195756) or a multi-step process starting from o-nitrotoluene.[5][6] General methods for deuteration may involve using a deuterium source like heavy water or deuterated alcohol in the presence of a catalyst.[7]

Purification of the crude product can be achieved through recrystallization from solvents such as toluene (B28343) or a mixed solvent system, often with the use of activated carbon for decolorization.[8]

Bioanalytical Method for Carbamazepine using Iminostilbene-d10 as an Internal Standard

This protocol outlines a typical workflow for the quantification of Carbamazepine in plasma using LC-MS/MS with Iminostilbene-d10 as an internal standard.

3.2.1. Materials and Reagents

• Carbamazepine analytical standard

• Iminostilbene-d10 (as internal standard)

• HPLC-grade methanol, acetonitrile (B52724), and water

• Formic acid

• Control human plasma

3.2.2. Sample Preparation

• Spiking: Prepare calibration standards and quality control samples by spiking known concentrations of Carbamazepine into control human plasma.

• Internal Standard Addition: Add a fixed concentration of Iminostilbene-d10 solution to all samples, including calibration standards, quality controls, and unknown samples.

• Protein Precipitation: Precipitate plasma proteins by adding a sufficient volume of cold acetonitrile or methanol (e.g., 3 volumes of solvent to 1 volume of plasma).

• Centrifugation: Vortex the samples and then centrifuge at high speed (e.g., 10,000 rpm for 10 minutes) to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube.

• Evaporation and Reconstitution: Evaporate the supernatant to dryness under a gentle stream of nitrogen. Reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.

3.2.3. LC-MS/MS Conditions

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column is commonly used.

  • Mobile Phase: A gradient elution with a mixture of water and acetonitrile or methanol, often with a small amount of formic acid to improve ionization.

  • Flow Rate: Typically in the range of 0.2-0.5 mL/min.

  • Injection Volume: 5-20 µL.

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Carbamazepine: Monitor the transition from the protonated parent ion to a specific product ion (e.g., m/z 237 -> 194).[9]

    • Iminostilbene-d10 (Internal Standard): Monitor the transition from its deuterated parent ion to a specific product ion. The exact m/z values will depend on the specific fragmentation of the deuterated molecule.

3.2.4. Data Analysis

Quantify the concentration of Carbamazepine in the unknown samples by calculating the peak area ratio of the analyte to the internal standard and comparing it to the calibration curve.

Visualizations

Metabolic Pathway of Carbamazepine

Carbamazepine is metabolized in the liver primarily by cytochrome P450 enzymes, with one of the minor pathways leading to the formation of Iminostilbene.[10][11]

Caption: Metabolic pathway of Carbamazepine to Iminostilbene.

Experimental Workflow for Bioanalysis

The following diagram illustrates the typical workflow for the quantification of an analyte (e.g., Carbamazepine) in a biological sample using Iminostilbene-d10 as an internal standard.

Caption: Workflow for bioanalysis using an internal standard.

References

• 1. Iminostilbene-d10 - Drug Delivery [ebclink.com]
• 2. Iminostilbene | 256-96-2 [chemicalbook.com]
• 3. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 4. Dibenz(b,f)azepine | C14H11N | CID 9212 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. CN105439954A - One-step synthesis method of iminostilbene - Google Patents [patents.google.com]
• 6. Synthesis method of iminostilbene - Eureka | Patsnap [eureka.patsnap.com]
• 7. WO2017045648A1 - Preparation method for deuterated compound - Google Patents [patents.google.com]
• 8. CN105566223A - Crude iminostilbene product recrystallization method - Google Patents [patents.google.com]
• 9. Liquid chromatography/tandem mass spectrometry for the determination of carbamazepine and its main metabolite in rat plasma utilizing an automated blood sampling system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. SMPDB [smpdb.ca]
• 11. PharmGKB summary: carbamazepine pathway - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Stability of Iminostilbene-d10: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended storage conditions for Iminostilbene-d10, a deuterated analog of Iminostilbene. Understanding the stability profile of this compound is critical for ensuring the integrity of research data and the quality of pharmaceutical products. This document outlines storage guidelines, potential degradation pathways, and detailed experimental protocols for stability-indicating analysis.

Recommended Storage and Handling

The stability of Iminostilbene-d10 is paramount for its effective use in research and development. Adherence to appropriate storage and handling protocols is crucial to prevent degradation and maintain the integrity of the compound.

Storage Conditions Summary:

Compound	Recommended Storage Temperature	Additional Conditions
Iminostilbene-d10	-20°C	Store in a tightly sealed container, protected from light.
Iminostilbene	2-30°C (cool, dry place)	Store in a well-ventilated area in a tightly closed container.[1] Incompatible with strong oxidizing agents.[1]

Iminostilbene-d10 is a dark yellow solid with a melting point greater than 190°C, at which it decomposes. It exhibits slight solubility in chloroform (B151607) and methanol (B129727). For handling, it is advisable to avoid contact with skin and eyes and to prevent dust formation. Work in a well-ventilated area is recommended.

Understanding Degradation Pathways

A known thermal degradation pathway for the related compound Carbamazepine involves its decomposition into Iminostilbene and isocyanic acid. This suggests a potential degradation route to consider when handling Iminostilbene at elevated temperatures.

Caption: Potential thermal degradation of a related compound.

Experimental Protocols for Stability Assessment

A validated stability-indicating analytical method is crucial for accurately assessing the stability of Iminostilbene-d10. A High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method is a common and reliable technique for this purpose.

Forced Degradation Study Protocol (General)

The following table outlines typical conditions for forced degradation studies as per ICH guidelines. The extent of degradation should be targeted at 5-20% to ensure that the primary degradation products are formed without excessive secondary degradation.

Stress Condition	Typical Reagents and Conditions
Acidic Hydrolysis	0.1 M to 1 M HCl; Room temperature to 60°C
Basic Hydrolysis	0.1 M to 1 M NaOH; Room temperature to 60°C
Oxidative	3% to 30% H₂O₂; Room temperature
Thermal	Dry heat at 60-80°C
Photolytic	Exposure to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.

Stability-Indicating HPLC-UV Method

This section details a general protocol for a stability-indicating HPLC-UV method suitable for the analysis of Iminostilbene-d10.

1. Apparatus:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector.

• Analytical balance.

• pH meter.

• Volumetric flasks and pipettes.

• Syringe filters (0.45 µm).

2. Reagents and Materials:

• Iminostilbene-d10 reference standard.

• Acetonitrile (B52724) (HPLC grade).

• Methanol (HPLC grade).

• Water (HPLC grade).

• Phosphoric acid or other suitable buffer components.

• Hydrochloric acid (analytical grade).

• Sodium hydroxide (B78521) (analytical grade).

• Hydrogen peroxide (30%, analytical grade).

3. Chromatographic Conditions (Example):

• Column: C18, 4.6 mm x 250 mm, 5 µm.

• Mobile Phase: A mixture of acetonitrile and a suitable buffer (e.g., phosphate (B84403) buffer), optimized for the separation of the parent compound and its degradation products. A gradient elution may be necessary.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: 30°C.

• Detection Wavelength: Determined by UV spectral analysis of Iminostilbene-d10 (typically around 254 nm).

4. Preparation of Solutions:

• Standard Solution: A stock solution of Iminostilbene-d10 is prepared by accurately weighing the reference standard and dissolving it in a suitable solvent (e.g., methanol or acetonitrile). Working standards are prepared by diluting the stock solution to the desired concentration.

• Sample Solution: Samples from forced degradation studies are diluted with the mobile phase to an appropriate concentration before injection.

5. Method Validation: The analytical method should be validated according to ICH guidelines to ensure it is fit for its intended purpose. Validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of its degradation products. This is demonstrated by the separation of the main peak from any degradation peaks.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

• Range: The interval between the upper and lower concentrations of the analyte that have been demonstrated to be determined with a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of the test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day precision).

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: The capacity of the method to remain unaffected by small, but deliberate variations in method parameters.

Caption: Workflow for stability-indicating method development.

Conclusion

While specific, in-depth stability data for Iminostilbene-d10 is limited in publicly accessible literature, this guide provides a framework for its stable storage, handling, and analysis based on available information for the deuterated and non-deuterated forms, as well as established international guidelines. For critical applications, it is strongly recommended that researchers perform their own stability studies using a validated stability-indicating method to ensure the quality and reliability of their work.

References

• 1. Iminostilbene - Safety Data Sheet [chemicalbook.com]

A Technical Guide to Commercial Iminostilbene-d10 for Researchers and Drug Development Professionals

Introduction: Iminostilbene-d10 is the deuterated analog of iminostilbene (B142622), a key intermediate in the synthesis of various pharmaceuticals, most notably carbamazepine (B1668303) and its derivatives. The use of deuterated compounds in drug development and metabolic studies has become increasingly prevalent due to the kinetic isotope effect, which can favorably alter a drug's metabolic profile. This technical guide provides an in-depth overview of the commercial availability of Iminostilbene-d10, its physicochemical properties, synthesis, and its recently discovered role in modulating inflammatory signaling pathways.

Commercial Suppliers and Quantitative Data

Iminostilbene-d10 is available from several specialized chemical suppliers. The following tables summarize the publicly available quantitative data for Iminostilbene-d10 from prominent commercial sources. It is important to note that a detailed Certificate of Analysis (CoA) with lot-specific purity and isotopic enrichment data should be requested from the supplier before purchase.

Table 1: Commercial Suppliers of Iminostilbene-d10

Supplier	Product Name	Product Number(s)	Website
LGC Standards	Iminostilbene-d10	TRC-I445004-5MG, TRC-I445004-10MG, TRC-I445004-25MG	--INVALID-LINK--
Taskcm	Iminostilbene-d10	Not specified	--INVALID-LINK--

Table 2: Quantitative Data of Commercial Iminostilbene-d10

Parameter	LGC Standards	Taskcm
Chemical Formula	C₁₄HD₁₀N	C₁₄HD₁₀N
Molecular Weight	203.31 g/mol	203.31 g/mol
CAS Number	1217833-33-3	Not specified
Appearance	Not specified	Dark Yellow Solid[1]
Melting Point	Not specified	>190°C (dec.)[1]
Purity	Certificate of Analysis provided with product[2]	Not specified
Isotopic Enrichment	Certificate of Analysis provided with product	Not specified
Storage Temperature	-20°C	-20°C[1]
Solubility	Not specified	Chloroform (Slightly), Methanol (Slightly)[1]
Pack Sizes	5 mg, 10 mg, 25 mg	Not specified

Experimental Protocols

Synthesis of Iminostilbene-d10

Conceptual Protocol for the Synthesis of Iminostilbene-d10:

A potential synthetic route could involve the catalytic dehydrogenation of iminodibenzyl-d12. The deuterated precursor, iminodibenzyl-d12, could be synthesized from commercially available deuterated starting materials.

Step 1: Synthesis of Iminodibenzyl-d12 (Precursor)

The synthesis of the deuterated precursor would likely involve the use of deuterated benzene (B151609) or other deuterated aromatic precursors in a multi-step synthesis. A general method for the synthesis of deuterated amines involves the reduction of ynamides using a combination of a deuterated acid and a deuterated silane. This approach offers a high degree of deuterium (B1214612) incorporation.

Step 2: Catalytic Dehydrogenation of Iminodibenzyl-d12

The final step would involve the dehydrogenation of the deuterated iminodibenzyl (B195756) to yield Iminostilbene-d10. This is typically achieved by heating the precursor in the presence of a dehydrogenation catalyst, such as palladium on carbon, in a suitable high-boiling solvent.

• Reaction Setup: A round-bottom flask equipped with a reflux condenser and a magnetic stirrer would be charged with iminodibenzyl-d12, a suitable solvent (e.g., toluene), and a catalytic amount of a dehydrogenation catalyst (e.g., 10% Pd/C).

• Reaction Conditions: The reaction mixture would be heated to reflux under an inert atmosphere (e.g., nitrogen or argon) for a specified period, with the reaction progress monitored by an appropriate analytical technique such as Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Work-up and Purification: Upon completion, the reaction mixture would be cooled to room temperature, and the catalyst would be removed by filtration. The solvent would then be removed under reduced pressure, and the crude product would be purified by recrystallization or column chromatography to yield pure Iminostilbene-d10.

Analytical Methods for Quality Control

The quality of Iminostilbene-d10 should be assessed using a combination of analytical techniques to determine its chemical purity and isotopic enrichment.

• High-Performance Liquid Chromatography (HPLC): HPLC is a standard method for determining the chemical purity of iminostilbene and its related compounds. A reversed-phase C18 column with a mobile phase consisting of a mixture of acetonitrile (B52724) and water or a suitable buffer is typically employed. Detection is commonly performed using a UV detector at a wavelength where iminostilbene exhibits strong absorbance.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a powerful technique for both purity assessment and confirmation of the molecular weight of Iminostilbene-d10. The mass spectrum will show the molecular ion peak corresponding to the deuterated compound, allowing for confirmation of its identity and an initial assessment of isotopic distribution.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR are crucial for confirming the structure of the molecule. In the case of Iminostilbene-d10, ¹H NMR is particularly useful for determining the degree of deuteration by observing the reduction or absence of signals corresponding to the deuterated positions. ²H NMR can also be used to directly observe the deuterium atoms.

• High-Resolution Mass Spectrometry (HRMS): HRMS provides a highly accurate mass measurement, which can be used to confirm the elemental composition and to more precisely determine the isotopic purity of the Iminostilbene-d10.

Signaling Pathway Involvement: Modulation of PKM2 in Macrophages

Recent research has unveiled a novel biological activity of iminostilbene as a modulator of the pyruvate (B1213749) kinase M2 (PKM2) signaling pathway in macrophages, which has significant implications for its potential therapeutic applications in inflammatory diseases.[3][4]

Pyruvate kinase M2 is a key enzyme in glycolysis and has been shown to play a critical role in regulating macrophage activation and inflammatory responses. In classically activated (M1) macrophages, PKM2 promotes a pro-inflammatory phenotype. Iminostilbene has been identified as a novel, small-molecule modulator of PKM2.[3][4] It has been demonstrated to suppress macrophage-mediated inflammation.[3][4]

The proposed mechanism of action involves the binding of iminostilbene to PKM2, which leads to a reduction in its expression. This, in turn, downregulates the expression of Hypoxia-Inducible Factor 1-alpha (HIF1α) and reduces the phosphorylation of Signal Transducer and Activator of Transcription 3 (STAT3).[4] The net effect is the inhibition of the transcription and expression of pro-inflammatory cytokines in macrophages.[3][4]

Visualizations

Experimental Workflow for Synthesis and Analysis of Iminostilbene-d10

Caption: A conceptual workflow for the synthesis and quality control of Iminostilbene-d10.

Iminostilbene Modulation of the PKM2 Signaling Pathway in Macrophages

Caption: Iminostilbene inhibits macrophage-mediated inflammation by targeting the PKM2 signaling pathway.

References

• 1. Iminostilbene-d10 - Drug Delivery [ebclink.com]
• 2. Iminostilbene-d10 | TRC-I445004-10MG | LGC Standards [lgcstandards.com]
• 3. Iminostilbene, a novel small-molecule modulator of PKM2, suppresses macrophage inflammation in myocardial ischemia–reperfusion injury - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Iminostilbene, a novel small-molecule modulator of PKM2, suppresses macrophage inflammation in myocardial ischemia-reperfusion injury - PubMed [pubmed.ncbi.nlm.nih.gov]

The Pivotal Role of Iminostilbene-d10 in Advancing Drug Metabolism Studies: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide delves into the critical role of Iminostilbene-d10, a deuterated analog of a key carbamazepine (B1668303) metabolite, in modern drug metabolism and pharmacokinetic (DMPK) studies. While specific quantitative data for Iminostilbene-d10 as an internal standard is not widely published, this guide will extrapolate from the extensive use of its parent compound's deuterated analog, Carbamazepine-d10, to provide a comprehensive framework for its application. By leveraging the principles of isotope dilution mass spectrometry, researchers can achieve highly accurate and precise quantification of drug candidates and their metabolites, a cornerstone of successful drug development.

The Foundation: Deuterated Compounds in Drug Metabolism

Deuterated compounds, where one or more hydrogen atoms are replaced by their stable isotope deuterium, are indispensable tools in pharmaceutical research.[1][2][3] This isotopic substitution results in a molecule with nearly identical chemical properties to its non-deuterated counterpart but with a distinct, higher mass. This mass difference is the lynchpin of its utility in quantitative bioanalysis, primarily through mass spectrometry (MS).[2]

The primary applications of deuterated compounds like Iminostilbene-d10 in drug metabolism studies include:

• Internal Standards in LC-MS/MS Analysis: This is the most prevalent application. A known quantity of the deuterated analog is added to biological samples (e.g., plasma, urine) before sample preparation.[3] Because the deuterated internal standard behaves almost identically to the analyte of interest during extraction, chromatography, and ionization, it effectively compensates for variations in sample processing and instrumental analysis. This leads to significantly improved accuracy and precision in quantifying the analyte.

• Metabolic Pathway Elucidation: Deuterium labeling allows researchers to trace the metabolic fate of a drug or its metabolite within a biological system.[1] By analyzing the mass shifts in the resulting metabolites, specific metabolic transformations can be identified and characterized.

• Pharmacokinetic (PK) Studies: The kinetic isotope effect, where the C-D bond is stronger than the C-H bond, can sometimes lead to a slower rate of metabolism for deuterated compounds.[1][4] This property can be exploited to study the contribution of specific metabolic pathways to the overall clearance of a drug.

Iminostilbene (B142622): A Key Metabolite of Carbamazepine

Iminostilbene is a primary metabolite of carbamazepine, a widely used anticonvulsant drug.[5][6] The metabolism of carbamazepine is complex, involving multiple cytochrome P450 (CYP) enzymes, primarily CYP3A4 and CYP2C8.[7] Understanding the formation and clearance of iminostilbene is crucial for a complete picture of carbamazepine's disposition and potential drug-drug interactions.

Below is a diagram illustrating the major metabolic pathway of carbamazepine, leading to the formation of iminostilbene and other key metabolites.

Caption: Major metabolic pathways of Carbamazepine.

Quantitative Analysis Using Deuterated Internal Standards: A Methodological Workflow

The use of a deuterated internal standard like Iminostilbene-d10 is central to robust bioanalytical methods. The following sections detail a typical workflow, using data and protocols established for the analogous compound, Carbamazepine-d10, as a practical guide.

Experimental Protocol: Quantification of Carbamazepine using Carbamazepine-d10 Internal Standard

This protocol is adapted from established methods for the analysis of carbamazepine in biological matrices.[8][9]

Objective: To accurately quantify the concentration of carbamazepine in human plasma using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with Carbamazepine-d10 as an internal standard.

Materials:

• Carbamazepine reference standard

• Carbamazepine-d10 internal standard (IS)

• Human plasma (blank)

• Acetonitrile (B52724) (ACN), HPLC grade

• Formic acid, LC-MS grade

• Water, LC-MS grade

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

Procedure:

• Preparation of Stock and Working Solutions:

  • Prepare stock solutions of carbamazepine and Carbamazepine-d10 in methanol (B129727) at a concentration of 1 mg/mL.

  • Prepare a series of working standard solutions of carbamazepine by serial dilution of the stock solution with 50:50 acetonitrile:water to create calibration standards.

  • Prepare a working internal standard solution of Carbamazepine-d10 at a suitable concentration (e.g., 100 ng/mL) in 50:50 acetonitrile:water.

• Sample Preparation (Protein Precipitation):

  • To 100 µL of plasma sample (calibration standard, quality control, or unknown sample), add 20 µL of the Carbamazepine-d10 working internal standard solution.

  • Vortex briefly to mix.

  • Add 300 µL of cold acetonitrile to precipitate plasma proteins.

  • Vortex vigorously for 1 minute.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a clean vial for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Chromatographic Conditions:

    • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

    • Mobile Phase A: 0.1% Formic acid in water.

    • Mobile Phase B: 0.1% Formic acid in acetonitrile.

    • Gradient: A typical gradient would start at a low percentage of B, ramp up to a high percentage to elute the analytes, and then return to initial conditions for re-equilibration.

    • Flow Rate: 0.3 mL/min.

    • Injection Volume: 5 µL.

  • Mass Spectrometric Conditions:

    • Ionization Mode: Positive Electrospray Ionization (ESI+).

    • Scan Type: Multiple Reaction Monitoring (MRM).

    • MRM Transitions: (Precursor Ion (Q1) -> Product Ion (Q3))

      • Carbamazepine: m/z 237.1 -> 194.1

      • Carbamazepine-d10: m/z 247.1 -> 204.1

    • Optimize other MS parameters such as collision energy, declustering potential, and source temperature for maximum signal intensity.

Data Analysis:

• Quantify carbamazepine by calculating the peak area ratio of the analyte to the internal standard.

• Construct a calibration curve by plotting the peak area ratios of the calibration standards against their known concentrations.

• Determine the concentration of carbamazepine in unknown samples by interpolating their peak area ratios from the calibration curve.

The logical workflow for this experimental protocol is illustrated in the diagram below.

Caption: Bioanalytical workflow for drug quantification.

Data Presentation: Method Validation Parameters

A crucial aspect of any bioanalytical method is its rigorous validation to ensure reliability. The following tables summarize typical validation parameters for an LC-MS/MS method for carbamazepine using a deuterated internal standard, providing a template for what would be required for a method using Iminostilbene-d10.

Table 1: Calibration Curve and Sensitivity Data

Parameter	Value	Reference
Linearity Range	5 - 2000 ng/mL	[8]
Correlation Coefficient (r²)	> 0.99	[8]
Lower Limit of Quantification (LLOQ)	5 ng/mL	[8]
Limit of Detection (LOD)	Not explicitly stated, but lower than LLOQ	[8]

Table 2: Accuracy and Precision Data

Quality Control (QC) Level	Concentration (ng/mL)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Accuracy (%)	Reference
Low QC	15	< 9.5%	< 9.6%	85-115%	[8]
Medium QC	500	< 9.5%	< 9.6%	85-115%	[8]
High QC	1500	< 9.5%	< 9.6%	85-115%	[8]

Table 3: Mass Spectrometry Parameters

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Carbamazepine	237.1	194.1	Optimized for instrument
Carbamazepine-d10 (IS)	247.1	204.1	Optimized for instrument

Conclusion

References

• 1. Determination of carbamazepine and its impurities iminostilbene and iminodibenzyl in solid dosage form by column high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Quantitative bioanalytical and analytical method development of dibenzazepine derivative, carbamazepine: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. diva-portal.org [diva-portal.org]
• 4. Liquid chromatographic methods for assay of carbamazepine, 10,11-dihydrocarbamazepine, and related compounds in carbamazepine drug substance and tablets. | Sigma-Aldrich [sigmaaldrich.com]
• 5. [PDF] Determination of carbamazepine and its impurities iminostilbene and iminodibenzyl in solid dosage form by column high-performance liquid chromatography. | Semantic Scholar [semanticscholar.org]
• 6. Optimization and validation of bioanalytical SPE – HPLC method for the simultaneous determination of carbamazepine and … [ouci.dntb.gov.ua]
• 7. Applying Physiologically Based Pharmacokinetic Modeling to Interpret Carbamazepine’s Nonlinear Pharmacokinetics and Its Induction Potential on Cytochrome P450 3A4 and Cytochrome P450 2C9 Enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Liquid chromatography/tandem mass spectrometry for the determination of carbamazepine and its main metabolite in rat plasma utilizing an automated blood sampling system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Steady-state Carbamazepine Pharmacokinetics following Oral and Stable-Labeled Intravenous Administration in Epilepsy Patients: Effect of Race and Sex - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes & Protocols: Iminostilbene-d10 as an Internal Standard in LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Iminostilbene (B142622) is a key impurity and metabolite of the widely used anticonvulsant drug, carbamazepine (B1668303). Accurate quantification of iminostilbene is crucial in pharmaceutical quality control and clinical therapeutic drug monitoring (TDM) to ensure the safety and efficacy of carbamazepine formulations. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the preferred analytical technique for this purpose due to its high sensitivity and selectivity.

The use of a stable isotope-labeled internal standard is paramount in LC-MS/MS to compensate for variations in sample preparation, injection volume, and matrix effects, thereby ensuring the accuracy and precision of quantitative analysis. Iminostilbene-d10, a deuterated analog of iminostilbene, serves as an ideal internal standard for the quantification of iminostilbene. Its chemical and physical properties are nearly identical to the analyte of interest, ensuring similar behavior during sample processing and chromatographic separation, while its mass difference allows for distinct detection by the mass spectrometer.

These application notes provide a comprehensive overview and detailed protocols for the use of Iminostilbene-d10 as an internal standard for the LC-MS/MS-based quantification of iminostilbene in biological matrices.

Experimental Protocols

Materials and Reagents

• Analytes and Internal Standard:

  • Iminostilbene (analytical standard)

  • Iminostilbene-d10 (internal standard)

• Solvents and Chemicals:

  • Acetonitrile (B52724) (LC-MS grade)

  • Methanol (LC-MS grade)

  • Water (LC-MS grade, e.g., Milli-Q or equivalent)

  • Formic acid (LC-MS grade)

  • Ammonium acetate (B1210297) (LC-MS grade)

  • Human plasma/serum (for matrix-matched calibrators and quality controls)

Sample Preparation: Protein Precipitation

Protein precipitation is a straightforward and effective method for extracting iminostilbene from plasma or serum samples.

• Spiking of Internal Standard: To 100 µL of plasma/serum sample, calibrator, or quality control, add 10 µL of Iminostilbene-d10 working solution (e.g., 1 µg/mL in methanol). Vortex briefly.

• Protein Precipitation: Add 300 µL of cold acetonitrile to the sample.

• Vortexing: Vortex the mixture vigorously for 1 minute to ensure complete protein precipitation.

• Centrifugation: Centrifuge the samples at 10,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a clean microcentrifuge tube or a well of a 96-well plate.

• Evaporation (Optional but Recommended): Evaporate the supernatant to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the mobile phase starting condition (e.g., 90:10 Water:Acetonitrile with 0.1% formic acid). Vortex to ensure complete dissolution.

• Injection: The sample is now ready for injection into the LC-MS/MS system.

Liquid Chromatography Conditions

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 1.8 µm particle size) is recommended for good chromatographic separation.

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient Elution: A gradient elution is typically used to ensure good peak shape and separation from matrix components. An example gradient is provided in the table below.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

Table 1: Example Gradient Elution Program

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	90	10
0.5	90	10
3.0	10	90
4.0	10	90
4.1	90	10
5.0	90	10

Mass Spectrometry Conditions

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Ionization Mode: Positive electrospray ionization (ESI+).

• Multiple Reaction Monitoring (MRM): The instrument is operated in MRM mode to monitor the specific precursor-to-product ion transitions for iminostilbene and iminostilbene-d10.

• Source Parameters:

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 150°C

  • Desolvation Temperature: 400°C

  • Desolvation Gas Flow: 800 L/hr

  • Cone Gas Flow: 50 L/hr

Table 2: Multiple Reaction Monitoring (MRM) Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Cone Voltage (V)	Collision Energy (eV)
Iminostilbene (Quantifier)	194.1	165.1	100	30	25
Iminostilbene (Qualifier)	194.1	193.1	100	30	15
Iminostilbene-d10 (IS)	204.1	175.1	100	30	25

Note: The exact MRM transitions and collision energies should be optimized for the specific instrument being used.

Data Presentation: Method Validation Summary

The following tables summarize the expected performance characteristics of an LC-MS/MS method for the quantification of iminostilbene using Iminostilbene-d10 as an internal standard. The data presented is a representative summary based on typical validation results reported in the literature for similar analyses.[1][2]

Table 3: Linearity and Range

Analyte	Calibration Range (ng/mL)	Correlation Coefficient (r²)
Iminostilbene	1 - 1000	> 0.995

Table 4: Accuracy and Precision

Quality Control Level	Nominal Conc. (ng/mL)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Accuracy (%)
Low QC	5	< 10	< 10	90 - 110
Medium QC	100	< 10	< 10	90 - 110
High QC	800	< 10	< 10	90 - 110

Table 5: Recovery

Analyte	Extraction Recovery (%)
Iminostilbene	> 85
Iminostilbene-d10	> 85

Visualizations

Experimental Workflow

Caption: Experimental workflow for the quantification of iminostilbene.

Principle of Internal Standardization

Caption: Principle of internal standardization in LC-MS/MS.

Conclusion

The use of Iminostilbene-d10 as an internal standard provides a robust and reliable method for the quantification of iminostilbene by LC-MS/MS. The protocols and data presented in these application notes offer a solid foundation for researchers, scientists, and drug development professionals to establish and validate a highly sensitive and accurate analytical method for iminostilbene in biological matrices. Adherence to good laboratory practices and thorough method validation are essential for obtaining high-quality, reproducible results.

References

• 1. lcms.cz [lcms.cz]
• 2. eurl-pesticides.eu [eurl-pesticides.eu]

Application Notes and Protocols for the Quantification of Carbamazepine Using Iminostilbene-d10 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carbamazepine (B1668303) is a first-generation anticonvulsant drug widely used in the treatment of epilepsy, neuropathic pain, and bipolar disorder. Therapeutic drug monitoring (TDM) of carbamazepine is crucial to optimize treatment efficacy and minimize dose-related adverse effects. This application note describes a sensitive and specific liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of carbamazepine in human plasma, utilizing Iminostilbene-d10 as an internal standard (IS). The use of a stable isotope-labeled internal standard structurally related to an impurity and metabolite of the analyte ensures high accuracy and precision by compensating for matrix effects and variations in sample processing.

Experimental Protocols

This section details the methodologies for the quantification of carbamazepine.

Materials and Reagents

• Carbamazepine certified reference material

• Iminostilbene-d10 certified reference material

• HPLC-grade methanol (B129727)

• HPLC-grade acetonitrile (B52724)

• Formic acid, LC-MS grade

• Ultrapure water

• Human plasma (drug-free)

Instrumentation

• High-Performance Liquid Chromatography (HPLC) system

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

Preparation of Standard and Quality Control (QC) Samples

• Primary Stock Solutions: Prepare individual primary stock solutions of carbamazepine and Iminostilbene-d10 in methanol at a concentration of 1 mg/mL.

• Working Standard Solutions: Prepare serial dilutions of the carbamazepine primary stock solution with 50:50 (v/v) methanol:water to create working standard solutions for the calibration curve.

• Internal Standard Working Solution: Dilute the Iminostilbene-d10 primary stock solution with methanol to a final concentration of 100 ng/mL.

• Calibration Curve and QC Samples: Spike drug-free human plasma with the appropriate working standard solutions to prepare calibration standards and quality control samples at low, medium, and high concentrations.

Sample Preparation

• Pipette 100 µL of plasma sample, calibration standard, or QC sample into a microcentrifuge tube.

• Add 20 µL of the Iminostilbene-d10 internal standard working solution (100 ng/mL).

• Add 300 µL of acetonitrile to precipitate proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes.

• Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

  • Mobile Phase A: 0.1% formic acid in water

  • Mobile Phase B: 0.1% formic acid in acetonitrile

  • Flow Rate: 0.4 mL/min

  • Gradient: Start with 30% B, increase to 95% B over 3 minutes, hold for 1 minute, and then return to initial conditions for re-equilibration.

  • Injection Volume: 5 µL

• Mass Spectrometric Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Scan Type: Multiple Reaction Monitoring (MRM)

  • MRM Transitions:

    • Carbamazepine: m/z 237.1 → 194.1

    • Iminostilbene-d10: (Predicted) m/z 204.1 → 176.1 (Note: The exact transition should be optimized by infusing the Iminostilbene-d10 standard into the mass spectrometer).

Workflow Diagram

Caption: Experimental workflow for the quantification of carbamazepine.

Quantitative Data Summary

The following table summarizes the typical validation parameters for a method of this nature. These values are representative and should be established for each specific laboratory and application.

Parameter	Result
Linearity Range	0.1 - 20 µg/mL
Correlation Coefficient (r²)	> 0.995
Lower Limit of Quantification (LLOQ)	0.1 µg/mL
Intra-day Precision (%CV)	< 10%
Inter-day Precision (%CV)	< 15%
Accuracy (% Bias)	Within ±15%
Recovery	85 - 115%

Signaling Pathway/Metabolic Relationship

The use of Iminostilbene-d10 as an internal standard is based on its structural relationship to iminostilbene, a known impurity and metabolite of carbamazepine. This structural similarity ensures that the internal standard behaves similarly to the analyte during sample preparation and analysis, leading to more accurate quantification.

Caption: Relationship between Carbamazepine and Iminostilbene-d10.

Application Note: UPLC-MS/MS Method for the Quantitative Analysis of Carbamazepine and Iminostilbene in Human Plasma

Audience: Researchers, scientists, and drug development professionals.

Introduction

Carbamazepine (B1668303) is a first-line antiepileptic drug used for treating various seizure disorders and neuropathic pain. Therapeutic drug monitoring (TDM) of Carbamazepine is crucial for optimizing dosage, ensuring efficacy, and minimizing toxicity. Iminostilbene is a primary impurity and metabolite of Carbamazepine. Monitoring both the parent drug and its related compounds is essential for comprehensive pharmacokinetic studies and quality control.

This application note details a robust, sensitive, and rapid Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) method for the simultaneous quantification of Carbamazepine and Iminostilbene in human plasma. The method utilizes Iminostilbene-d10 as a stable isotope-labeled internal standard (IS) to ensure accuracy and precision. The protocol employs a simple protein precipitation step, making it suitable for high-throughput analysis in a clinical or research setting.

Experimental Protocols

Materials and Reagents

• Analytes: Carbamazepine, Iminostilbene

• Internal Standard: Iminostilbene-d10

• Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Formic Acid (LC-MS grade), Deionized Water

• Plasma: Blank human plasma (K2-EDTA)

Instrumentation and Conditions

A UPLC system coupled with a triple quadrupole mass spectrometer was used. The detailed instrumental conditions are summarized in the tables below.

Table 1: UPLC System Conditions

Parameter	Condition
Column	ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 50 mm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Flow Rate	0.4 mL/min
Gradient Elution	30% B to 95% B in 2.0 min, hold at 95% B for 0.5 min, re-equilibrate
Injection Volume	5 µL
Column Temperature	40°C
Run Time	3.5 minutes

Table 2: Mass Spectrometer Conditions

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temp.	400°C
MRM Transitions	See Table 3

Table 3: MRM Transitions and Parameters

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Cone Voltage (V)	Collision Energy (eV)
Carbamazepine	237.1	194.1	50	30	22
Iminostilbene	194.1	165.1	50	35	25
Iminostilbene-d10 (IS)	204.1	173.2	50	35	25

Preparation of Standards and Quality Controls

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of Carbamazepine, Iminostilbene, and Iminostilbene-d10 (IS) in methanol.

• Working Solutions: Prepare serial dilutions of Carbamazepine and Iminostilbene in 50:50 acetonitrile/water to create calibration standards and quality control (QC) samples.

• Internal Standard Spiking Solution (100 ng/mL): Dilute the Iminostilbene-d10 stock solution in acetonitrile.

• Calibration Curve & QC Samples: Spike blank human plasma with the appropriate working solutions to achieve final concentrations for the calibration curve (e.g., 1-2000 ng/mL) and QC samples (Low, Medium, High).

Plasma Sample Preparation Protocol

The sample preparation is based on a simple and efficient protein precipitation (PPT) method.[1] This technique is highly reproducible and suitable for removing the majority of proteinaceous material from the plasma sample.[1]

• Aliquot: Pipette 100 µL of plasma sample (blank, standard, QC, or unknown) into a 1.5 mL microcentrifuge tube.

• Spike IS: Add 300 µL of the internal standard spiking solution (100 ng/mL Iminostilbene-d10 in acetonitrile) to each tube.

• Precipitate & Mix: Vortex the tubes vigorously for 30 seconds to ensure thorough mixing and protein precipitation.

• Centrifuge: Centrifuge the samples at 13,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Transfer: Carefully transfer 200 µL of the clear supernatant into a UPLC vial.

• Inject: Inject 5 µL of the supernatant into the UPLC-MS/MS system.

Plasma Sample Preparation Workflow

Results and Discussion

Method Validation Summary

The UPLC-MS/MS method was validated for linearity, precision, accuracy, recovery, and matrix effect. The results demonstrate that the method is reliable and robust for the intended application.

Table 4: Linearity and Range

Analyte	Calibration Range (ng/mL)	Correlation Coefficient (r²)
Carbamazepine	1 - 2000	> 0.998
Iminostilbene	1 - 2000	> 0.997

Table 5: Precision and Accuracy The intra-day and inter-day precision and accuracy were evaluated using QC samples at three concentration levels.[2]

Analyte	Conc. (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%)	Inter-day Precision (%CV)	Inter-day Accuracy (%)
Carbamazepine	10 (LQC)	5.8	104.2	7.1	102.5
100 (MQC)	4.2	98.7	5.5	101.1
1000 (HQC)	3.1	99.5	4.8	99.8
Iminostilbene	10 (LQC)	6.5	97.8	8.2	99.3
100 (MQC)	4.9	101.3	6.4	103.0
1000 (HQC)	3.5	100.8	5.1	101.7

Acceptance criteria: Precision (%CV) ≤ 15%, Accuracy within 85-115%.[3]

Table 6: Recovery and Matrix Effect

Analyte	Concentration (ng/mL)	Extraction Recovery (%)	Matrix Effect (%)
Carbamazepine	10 (LQC)	95.3	98.1
1000 (HQC)	97.1	99.5
Iminostilbene	10 (LQC)	93.8	96.5
1000 (HQC)	96.2	98.8
IS	100	94.5	97.4

Extraction recovery was consistent and high. The matrix effect was minimal, indicating negligible ion suppression or enhancement.

UPLC-MS/MS Analytical Logic

Conclusion

This application note presents a validated UPLC-MS/MS method for the simultaneous determination of Carbamazepine and Iminostilbene in human plasma. The method is rapid, sensitive, and specific, with a simple protein precipitation sample preparation protocol. It meets the requirements for bioanalytical method validation, demonstrating excellent linearity, precision, and accuracy. This method is well-suited for therapeutic drug monitoring, pharmacokinetic research, and other clinical applications requiring reliable quantification of these compounds.

References

• 1. An LC-MS/MS based candidate reference method for the quantification of carbamazepine in human serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. UHPLC-MS/MS method for simultaneous determination of carbamazepine and its seven major metabolites in serum of epileptic patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Liquid chromatography-electrospray mass spectrometry determination of carbamazepine, oxcarbazepine and eight of their metabolites in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Iminostilbene-d10 Analysis in Urine

FOR IMMEDIATE RELEASE

Comprehensive Guide to Sample Preparation for the Quantification of Iminostilbene-d10 in Human Urine using LC-MS/MS

[City, State] – [Date] – A detailed guide outlining robust sample preparation protocols for the analysis of Iminostilbene-d10 in human urine has been developed for researchers, scientists, and drug development professionals. This document provides a comparative analysis of three common extraction techniques: Solid-Phase Extraction (SPE), Liquid-Liquid Extraction (LLE), and Protein Precipitation, enabling laboratories to select the most appropriate method based on their specific needs for accuracy, precision, and throughput.

Iminostilbene-d10 is a deuterated internal standard crucial for the accurate quantification of iminostilbene (B142622), a primary metabolite of the widely prescribed anticonvulsant drug, carbamazepine. Precise and reliable measurement of iminostilbene is essential for therapeutic drug monitoring, pharmacokinetic studies, and toxicological assessments. The selection of an appropriate sample preparation method is a critical step in the analytical workflow to ensure the removal of matrix interferences and achieve accurate and reproducible results.

This guide provides detailed experimental protocols for each sample preparation technique and summarizes the expected quantitative performance in clearly structured tables. The methodologies are designed to be used in conjunction with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), the gold standard for bioanalytical testing.

Comparative Analysis of Sample Preparation Techniques

The choice of sample preparation method can significantly impact the recovery, precision, and overall quality of the analytical results. Below is a summary of the performance characteristics of Solid-Phase Extraction (SPE), Liquid-Liquid Extraction (LLE), and Protein Precipitation for the analysis of Iminostilbene-d10 in urine.

Parameter	Solid-Phase Extraction (SPE)	Liquid-Liquid Extraction (LLE)	Protein Precipitation
Recovery	> 85%	> 80%	Variable, generally lower
Precision (%RSD)	< 10%	< 15%	< 20%
Cleanliness of Extract	Excellent	Good	Fair
Throughput	Moderate to High (with automation)	Low to Moderate	High
Cost per Sample	Moderate	Low	Low
Method Development	More complex	Moderately complex	Simple

Experimental Protocols

Solid-Phase Extraction (SPE) Protocol

This protocol provides a general procedure for the extraction of Iminostilbene-d10 from a urine matrix using a mixed-mode cation exchange SPE cartridge.

Materials:

• Mixed-mode cation exchange SPE cartridges (e.g., Oasis MCX)

• Urine sample

• Iminostilbene-d10 internal standard solution

• Methanol (B129727) (LC-MS grade)

• Water (LC-MS grade)

• Ammonium (B1175870) hydroxide (B78521) solution (5%)

• Formic acid (0.1%)

• SPE vacuum manifold

• Centrifuge

• Evaporator (e.g., nitrogen evaporator)

Procedure:

• Sample Pre-treatment:

  • Thaw urine samples at room temperature.

  • Centrifuge the urine sample at 4000 rpm for 10 minutes.

  • To 1 mL of the supernatant, add the Iminostilbene-d10 internal standard solution.

• SPE Cartridge Conditioning:

  • Condition the SPE cartridge with 2 mL of methanol.

  • Equilibrate the cartridge with 2 mL of water.

• Sample Loading:

  • Load the pre-treated urine sample onto the conditioned SPE cartridge at a flow rate of 1-2 mL/minute.

• Washing:

  • Wash the cartridge with 2 mL of 0.1% formic acid in water to remove polar interferences.

  • Wash the cartridge with 2 mL of methanol to remove non-polar interferences.

• Elution:

  • Elute the analyte and internal standard with 2 mL of 5% ammonium hydroxide in methanol.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the dried residue in 100 µL of the initial mobile phase (e.g., 10% acetonitrile (B52724) in water with 0.1% formic acid).

  • Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

Liquid-Liquid Extraction (LLE) Protocol

This protocol describes a straightforward LLE method for the extraction of Iminostilbene-d10 from urine using an organic solvent.

Materials:

• Urine sample

• Iminostilbene-d10 internal standard solution

• Methyl tert-butyl ether (MTBE)

• Sodium hydroxide solution (1 M)

• Centrifuge tubes (15 mL)

• Centrifuge

• Evaporator

Procedure:

• Sample Pre-treatment:

  • To 1 mL of urine in a centrifuge tube, add the Iminostilbene-d10 internal standard solution.

  • Add 100 µL of 1 M sodium hydroxide to adjust the pH.

• Extraction:

  • Add 5 mL of MTBE to the tube.

  • Vortex vigorously for 2 minutes.

• Phase Separation:

  • Centrifuge at 4000 rpm for 10 minutes to separate the organic and aqueous layers.

• Collection and Evaporation:

  • Carefully transfer the upper organic layer to a clean tube.

  • Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution:

  • Reconstitute the residue in 100 µL of the initial mobile phase.

  • Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

Protein Precipitation Protocol

This is the simplest and fastest method, suitable for high-throughput screening, though it may result in a less clean extract.

Materials:

• Urine sample

• Iminostilbene-d10 internal standard solution

• Acetonitrile (ice-cold)

• Centrifuge tubes (2 mL)

• Centrifuge

Procedure:

• Sample Pre-treatment:

  • To 200 µL of urine in a centrifuge tube, add the Iminostilbene-d10 internal standard solution.

• Precipitation:

  • Add 600 µL of ice-cold acetonitrile to the tube.

  • Vortex for 1 minute to precipitate proteins.

• Centrifugation:

  • Centrifuge at 10,000 rpm for 10 minutes at 4°C.

• Supernatant Collection:

  • Carefully transfer the supernatant to an autosampler vial for direct injection or evaporate and reconstitute in the initial mobile phase for further concentration.

LC-MS/MS Analysis

The prepared samples can be analyzed using a suitable LC-MS/MS system. The following are typical parameters that can be optimized for the specific instrumentation.

Parameter	Typical Setting
LC Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	Start at 10% B, ramp to 90% B over 5 minutes, hold for 1 minute, then return to initial conditions
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transition	Iminostilbene-d10: Precursor ion > Product ion (specific m/z values to be determined based on instrumentation)
Collision Energy	To be optimized for the specific instrument

Visualizing the Workflow

To aid in understanding the experimental processes, the following diagrams illustrate the workflows for each sample preparation technique.

Application Note: GC-MS Analysis of Iminostilbene and its Metabolites using a Deuterated Internal Standard

Audience: Researchers, scientists, and drug development professionals involved in pharmacokinetic studies, therapeutic drug monitoring, and metabolic profiling of carbamazepine (B1668303) and related compounds.

Introduction

Iminostilbene (B142622) is a primary and active metabolite of carbamazepine, a widely used anticonvulsant drug.[1][2] Monitoring the levels of iminostilbene and its subsequent metabolites is crucial for understanding the pharmacokinetics, efficacy, and potential toxicity of carbamazepine. Gas Chromatography-Mass Spectrometry (GC-MS) is a robust and sensitive analytical technique for the quantification of these compounds in biological matrices.[1][3]

This application note provides a detailed protocol for the sample preparation and GC-MS analysis of iminostilbene and its related metabolites. The method employs Iminostilbene-d10 as a stable isotope-labeled internal standard (SIL-IS) to ensure high accuracy and precision by correcting for matrix effects and variability during sample processing and analysis.[4][5][6]

Principle

The method involves the extraction of analytes from a biological matrix (e.g., plasma) using liquid-liquid extraction (LLE). Following extraction, the organic layer is evaporated and the residue is reconstituted. The sample is then injected into the GC-MS system. Analytes are separated on a capillary column and subsequently ionized and detected by the mass spectrometer. Quantification is achieved by operating the mass spectrometer in Selected Ion Monitoring (SIM) mode, which offers enhanced sensitivity and selectivity.[3] Iminostilbene-d10 is added at the beginning of the sample preparation process to serve as an internal standard for accurate quantification.

Metabolic Pathway of Carbamazepine

Carbamazepine is metabolized in the body into several compounds. The primary pathway involves the formation of carbamazepine-10,11-epoxide, which is then hydrolyzed to carbamazepine-10,11-diol. Iminostilbene is another key metabolite formed. Understanding this pathway is essential for identifying target analytes in metabolic studies.[1][7]

Fig 1. Simplified metabolic pathway of Carbamazepine.

Experimental Workflow

The overall analytical process follows a structured workflow from sample collection to final data analysis. This ensures reproducibility and minimizes potential errors.

Fig 2. GC-MS analysis workflow from sample to result.

Protocols

Materials and Reagents

• Solvents: Acetonitrile (B52724), Methanol, Carbon Tetrachloride (all HPLC or GC grade).

• Reagents: Borate (B1201080) Buffer (pH 9, 10 mM).

• Standards: Iminostilbene, Iminostilbene-d10, and other relevant metabolite standards.

• Apparatus: Centrifuge, vortex mixer, nitrogen evaporator, GC-MS system.

Sample Preparation Protocol (Dispersive Liquid-Liquid Microextraction)

This protocol is adapted from a method for analyzing carbamazepine and its metabolites in plasma.[3]

• Plasma Separation: Centrifuge whole blood samples at 14,000 rpm for 5 minutes to separate plasma.

• Aliquoting: Transfer 1.0 mL of the plasma sample into a clean glass centrifuge tube.

• Internal Standard Spiking: Add 10 µL of the Iminostilbene-d10 internal standard solution (e.g., 20 ng/µL in methanol) to the plasma sample. Vortex for 30 seconds.

• pH Adjustment: Alkalize the sample by adding 1.25 mL of borate buffer (pH 9). Vortex briefly.

• Extraction: Add 0.5 mL of acetonitrile (dispersive solvent) and 40 µL of carbon tetrachloride (extraction solvent) to the tube.

• Vortexing: Vortex the mixture vigorously for 2 minutes to form a cloudy solution.

• Centrifugation: Centrifuge at 4000 rpm for 10 minutes to separate the organic and aqueous phases. The small volume of extraction solvent will settle at the bottom.

• Collection: Carefully collect the sedimented organic phase (approx. 20-30 µL) using a microsyringe.

• Injection: Inject 1-2 µL of the collected organic phase directly into the GC-MS system.

GC-MS Analysis Protocol

The following parameters are a representative starting point and may require optimization for specific instruments and applications.[3][8]

Parameter	Setting
Gas Chromatograph	Agilent 8890 GC System or equivalent
Column	HP5-MS capillary column (30 m x 250 µm inner diameter, 0.5 µm film thickness) or equivalent
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Inlet	Splitless mode
Injector Temperature	250 °C
Oven Program	- Initial Temperature: 90 °C, hold for 1 min- Ramp 1: 35 °C/min to 200 °C- Ramp 2: 10 °C/min to 260 °C, hold for 1 min
Total Run Time	Approximately 10 minutes
Mass Spectrometer	Agilent 7010C Triple Quadrupole GC/MS or equivalent
Ionization Mode	Electron Ionization (EI)
Ion Source Temp.	250 °C
Quadrupole Temp.	150 °C
Acquisition Mode	Selected Ion Monitoring (SIM)

Data and Results

Quantitative analysis is performed using the SIM mode, which monitors specific ions characteristic of the target analytes and the internal standard. This increases the signal-to-noise ratio and improves the limits of detection.

Quantitative Data

The following table lists representative ions that can be used for the SIM analysis of Iminostilbene and the internal standard. Note: These ions should be confirmed empirically on the specific instrument used.

Compound	Retention Time (min)	Quantifier Ion (m/z)	Qualifier Ion(s) (m/z)
Iminostilbene	~ 7.5	193	192, 165
Iminostilbene-d10 (IS)	~ 7.5	203	202, 172
9-Methyl-acridine (Metabolite)	~ 8.1	193	178, 192
Acridine (Metabolite)	~ 6.9	179	152, 178

Retention times are estimates and will vary based on the specific GC conditions and column.

Conclusion

The described GC-MS method provides a sensitive, specific, and reliable protocol for the quantitative analysis of iminostilbene and its metabolites in biological samples. The use of a deuterated internal standard, Iminostilbene-d10, is critical for achieving accurate results by compensating for analytical variability.[5] This application note serves as a comprehensive guide for researchers in drug development and clinical monitoring, offering a robust starting point for method development and validation.

References

• 1. researchgate.net [researchgate.net]
• 2. Iminostilbene--a metabolite of carbamazepine isolated from rat urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Deuterated internal standards for gas chromatographic-mass spectrometric analysis of polar organophosphorus pesticides in water samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Selecting an appropriate isotopic internal standard for gas chromatography/mass spectrometry analysis of drugs of abuse--pentobarbital example - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. digitalcommons.unl.edu [digitalcommons.unl.edu]

Application Notes and Protocols for the Analysis of Iminostilbene-d10 in Environmental Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

Iminostilbene (B142622) is a primary metabolite of the widely used pharmaceutical carbamazepine (B1668303), an anticonvulsant and mood-stabilizing drug. Due to its widespread use and persistence, carbamazepine and its metabolites are frequently detected in various environmental compartments, including soil, wastewater, and surface water. Iminostilbene-d10, a deuterated analog of iminostilbene, serves as an excellent internal standard for the accurate quantification of iminostilbene in complex environmental matrices. The use of a stable isotope-labeled internal standard is crucial for correcting matrix effects and variations in extraction efficiency and instrument response, thereby ensuring high-quality analytical data.

These application notes provide detailed protocols for the extraction and quantification of iminostilbene in soil and water samples using Iminostilbene-d10 as an internal standard, employing modern analytical techniques such as Solid Phase Extraction (SPE), QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe), and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Analytical Standards and Reagents

High-purity certified reference materials are essential for accurate quantification.

Compound	CAS Number	Supplier Examples
Iminostilbene	256-96-2	Sigma-Aldrich, LGC Standards, Thermo Scientific
Iminostilbene-d10	Not available	Custom synthesis or specialized suppliers

Note: While Iminostilbene-d4 is commercially available and can be a suitable alternative, these protocols are specifically designed for the use of Iminostilbene-d10.

Quantitative Data Summary

The presence of iminostilbene in the environment is variable and often at trace levels. It is important to note that while its parent compound, carbamazepine, is widely detected, iminostilbene is reported less frequently. One study noted that iminostilbene was an exception and was not detected in the analyzed wastewater samples, while other carbamazepine metabolites were present[1]. However, its potential for environmental occurrence necessitates reliable analytical methods. The following table summarizes typical concentration ranges for carbamazepine and its major metabolites in environmental water samples, which can provide context for the expected levels of iminostilbene.

Analyte	Matrix	Concentration Range (ng/L)	Reference
Carbamazepine	Wastewater Influent	100 - 3000	[2][3]
Carbamazepine	Wastewater Effluent	100 - 1000	[2][3]
10,11-Dihydro-10,11-dihydroxycarbamazepine	Wastewater Influent	300 - 5000	[2][3]
10,11-Dihydro-10,11-dihydroxycarbamazepine	Wastewater Effluent	300 - 4000	[2][3]
2-Hydroxycarbamazepine	Wastewater Influent	50 - 500	[2][3]
3-Hydroxycarbamazepine	Wastewater Influent	50 - 500	[2][3]
10,11-Epoxycarbamazepine	Wastewater Influent	<100	[2][3]

Experimental Protocols

Protocol 1: Analysis of Iminostilbene in Water Samples using SPE and LC-MS/MS

This protocol is suitable for wastewater, surface water, and groundwater samples.

1. Sample Preparation and Solid Phase Extraction (SPE)

• Sample Collection and Preservation: Collect water samples in amber glass bottles. To inhibit microbial degradation, samples can be preserved by adding a suitable agent like sodium azide. Store samples at 4°C and extract within 48 hours.

• Internal Standard Spiking: To a 100 mL water sample, add a known concentration of Iminostilbene-d10 (e.g., 100 ng/L).

• SPE Cartridge Conditioning: Use a hydrophilic-lipophilic balanced (HLB) SPE cartridge (e.g., 200 mg, 6 mL). Condition the cartridge sequentially with 5 mL of methanol (B129727) followed by 5 mL of ultrapure water.

• Sample Loading: Load the spiked water sample onto the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

• Washing: Wash the cartridge with 5 mL of ultrapure water to remove interfering polar compounds.

• Drying: Dry the cartridge under a gentle stream of nitrogen for 10-15 minutes.

• Elution: Elute the retained analytes with 6 mL of methanol.

• Solvent Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle nitrogen stream at 40°C. Reconstitute the residue in 1 mL of the initial mobile phase (e.g., 90:10 water:acetonitrile (B52724) with 0.1% formic acid).

2. LC-MS/MS Analysis

• Instrumentation: A high-performance liquid chromatography system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Chromatographic Conditions:

  • Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient:

    • 0-1 min: 10% B

    • 1-8 min: Linear gradient to 90% B

    • 8-10 min: Hold at 90% B

    • 10.1-12 min: Return to 10% B and equilibrate.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 10 µL.

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Multiple Reaction Monitoring (MRM) Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Iminostilbene	194.1	165.1	25
Iminostilbene	194.1	192.1	15
Iminostilbene-d10	204.1	175.1	25

Note: The optimal collision energies may vary depending on the instrument and should be optimized.

Protocol 2: Analysis of Iminostilbene in Soil and Sediment Samples using QuEChERS and LC-MS/MS

This protocol is suitable for the extraction of iminostilbene from complex solid matrices.

1. Sample Preparation and QuEChERS Extraction

• Sample Preparation: Air-dry the soil or sediment sample and sieve it through a 2 mm mesh to remove large debris and ensure homogeneity.

• Internal Standard Spiking: Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube. Add a known amount of Iminostilbene-d10 (e.g., 50 ng/g).

• Hydration: Add 10 mL of ultrapure water to the soil and vortex for 30 seconds to hydrate (B1144303) the sample.

• Extraction: Add 10 mL of acetonitrile. Cap the tube and shake vigorously for 1 minute.

• Salting Out: Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, and 0.5 g disodium (B8443419) hydrogen citrate sesquihydrate). Immediately shake vigorously for 1 minute.

• Centrifugation: Centrifuge the tube at 4000 rpm for 5 minutes.

• Dispersive Solid Phase Extraction (d-SPE) Cleanup: Transfer 1 mL of the acetonitrile supernatant to a 2 mL d-SPE tube containing a cleanup sorbent (e.g., 150 mg MgSO₄, 50 mg Primary Secondary Amine (PSA), and 50 mg C18). Vortex for 30 seconds.

• Final Centrifugation and Filtration: Centrifuge the d-SPE tube at 10000 rpm for 2 minutes. Take the supernatant and filter it through a 0.22 µm syringe filter into an autosampler vial.

2. LC-MS/MS Analysis

Follow the LC-MS/MS analysis protocol as described in Protocol 1.

Visualizations

Caption: Workflow for the analysis of iminostilbene in water samples using SPE.

Caption: Workflow for the analysis of iminostilbene in soil samples using QuEChERS.

Conclusion

The protocols outlined provide a robust framework for the sensitive and accurate quantification of iminostilbene in environmental samples. The use of Iminostilbene-d10 as an internal standard is critical for achieving reliable data, especially at the low concentrations typically encountered in environmental monitoring. Researchers are encouraged to validate these methods in their own laboratories and for their specific sample matrices to ensure optimal performance. Further research is needed to establish a more comprehensive understanding of the environmental occurrence and fate of iminostilbene.

References

• 1. Presence and fate of carbamazepine, oxcarbazepine, and seven of their metabolites at wastewater treatment plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. [PDF] Determination of carbamazepine and its metabolites in aqueous samples using liquid chromatography-electrospray tandem mass spectrometry. | Semantic Scholar [semanticscholar.org]

Solid-Phase Extraction Protocol for Iminostilbene-d10 in Biological Matrices

Application Note

Abstract

This document provides a detailed solid-phase extraction (SPE) protocol for the selective isolation and concentration of Iminostilbene-d10 from biological matrices such as plasma and serum. Iminostilbene-d10 is a deuterated internal standard commonly used in the quantitative analysis of carbamazepine (B1668303) and its primary metabolite, iminostilbene (B142622). The presented protocol is designed for researchers, scientists, and drug development professionals requiring a robust and reliable sample preparation method for bioanalytical studies. This protocol is based on reversed-phase SPE principles, utilizing a polymeric sorbent that ensures high recovery and clean extracts, suitable for subsequent analysis by liquid chromatography-mass spectrometry (LC-MS).

Introduction

Iminostilbene is a key impurity and metabolite of the widely prescribed anticonvulsant drug, carbamazepine. Accurate quantification of carbamazepine and its metabolites in biological fluids is crucial for therapeutic drug monitoring and pharmacokinetic studies. The use of a stable isotope-labeled internal standard, such as Iminostilbene-d10, is essential for correcting for matrix effects and variations in sample processing, thereby ensuring the accuracy and precision of the analytical method. Solid-phase extraction is a widely adopted sample preparation technique that offers significant advantages over traditional liquid-liquid extraction, including higher analyte recovery, reduced solvent consumption, and the potential for automation. This application note details a comprehensive SPE protocol for the extraction of Iminostilbene-d10, which can be integrated into analytical workflows for the determination of carbamazepine and its related compounds.

Experimental Protocol

This protocol is optimized for the extraction of Iminostilbene-d10 from human plasma or serum using a polymeric reversed-phase SPE cartridge.

Materials and Reagents:

• SPE Sorbent: Polymeric reversed-phase sorbent (e.g., Waters Oasis HLB, 30 mg/1 mL)

• Methanol (B129727) (MeOH), HPLC grade

• Acetonitrile (ACN), HPLC grade

• Water, HPLC grade

• Formic Acid (FA), ACS grade

• Ammonium Hydroxide (NH4OH), ACS grade

• Human Plasma/Serum Samples

• Iminostilbene-d10 stock solution

• Vortex mixer

• Centrifuge

• SPE Vacuum Manifold

• Nitrogen evaporator

Sample Pre-treatment:

• Allow frozen plasma/serum samples to thaw at room temperature.

• Vortex the samples to ensure homogeneity.

• To 1.0 mL of plasma/serum, add the appropriate volume of Iminostilbene-d10 internal standard solution.

• Vortex the spiked sample for 30 seconds.

• Add 1.0 mL of 0.1% formic acid in water and vortex for another 30 seconds.

• Centrifuge the sample at 4000 rpm for 10 minutes to pellet any precipitated proteins. The supernatant will be loaded onto the SPE cartridge.

Solid-Phase Extraction Procedure:

The following steps are to be performed using an SPE vacuum manifold.

• Conditioning:

  • Pass 1.0 mL of methanol through the SPE cartridge. This step solvates the sorbent.

• Equilibration:

  • Pass 1.0 mL of HPLC grade water through the cartridge. This step prepares the sorbent for the aqueous sample. Do not allow the sorbent to dry.

• Sample Loading:

  • Load the supernatant from the pre-treated sample onto the SPE cartridge.

  • Apply a gentle vacuum to allow the sample to pass through the sorbent at a slow, consistent rate (approximately 1-2 mL/minute).

• Washing:

  • Wash the cartridge with 1.0 mL of 5% methanol in water. This step removes polar interferences.

  • Dry the cartridge under vacuum for 5 minutes to remove any residual aqueous solvent.

• Elution:

  • Elute the analyte of interest with 1.0 mL of methanol into a clean collection tube.

  • A second elution with 1.0 mL of methanol can be performed to ensure complete recovery.

Post-Elution Processing:

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried residue in 100 µL of the mobile phase used for the LC-MS analysis (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Vortex the reconstituted sample for 30 seconds.

• Transfer the sample to an autosampler vial for analysis.

Data Presentation

The following table summarizes expected quantitative data for the extraction of iminostilbene (as a proxy for Iminostilbene-d10) based on similar validated methods. Recovery of the deuterated standard is expected to be comparable to its non-deuterated analog.

Analyte	SPE Sorbent	Matrix	Recovery (%)	RSD (%)	Reference
Iminostilbene	Polymeric (Oasis HLB)	Plasma	92.1 - 108.5	< 8.0	[1]
Carbamazepine	Polymeric (Oasis HLB)	Plasma	92.1 - 108.5	< 8.0	[1]
Carbamazepine-10,11-epoxide	Polymeric (Oasis HLB)	Plasma	92.1 - 108.5	< 8.0	[1]
Iminostilbene	C18	Plasma	88.9 - 104.0	< 15	[2]
Carbamazepine	C18	Plasma	88.9 - 104.0	< 15	[2]

Mandatory Visualization

Caption: Workflow diagram of the solid-phase extraction protocol for Iminostilbene-d10.

References

• 1. employees.csbsju.edu [employees.csbsju.edu]
• 2. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Iminostilbene-d10 HPLC Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering peak shape issues during the HPLC analysis of Iminostilbene-d10.

Frequently Asked Questions (FAQs)

Q1: What is the ideal peak shape in HPLC?

An ideal chromatographic peak should be symmetrical and have a Gaussian distribution. This indicates a well-behaved separation process and allows for accurate quantification. Poor peak shapes, such as tailing, fronting, or splitting, can compromise the accuracy and reproducibility of your results.

Q2: What do peak tailing, fronting, and splitting indicate?

• Peak Tailing: The peak has an asymmetry where the latter half of the peak is broader than the front half. This is the most common peak shape issue and often points to secondary interactions between the analyte and the stationary phase.

• Peak Fronting: The opposite of tailing, where the front half of the peak is broader. This can be caused by issues like column overloading or a mismatch between the sample solvent and the mobile phase.

• Split Peaks: A single compound appears as two or more distinct peaks. This can result from a variety of issues, including a clogged inlet frit, a void in the column packing, or co-elution of closely related compounds.

Q3: I am observing peak tailing for my Iminostilbene-d10 peak. What are the likely causes?

Peak tailing for a basic compound like Iminostilbene (B142622) is often caused by interactions with acidic silanol (B1196071) groups on the surface of the silica-based stationary phase. Other potential causes include:

• Column Issues: Column contamination, degradation of the stationary phase, or a partially blocked frit.

• Mobile Phase Issues: Incorrect mobile phase pH (too high), insufficient buffer capacity, or the presence of contaminants in the mobile phase.

• Sample Issues: Mass overload (injecting too much sample).

• System Issues: Excessive extra-column volume (e.g., long tubing).

Q4: My Iminostilbene-d10 peak is fronting. How can I troubleshoot this?

Peak fronting is often associated with the following:

• Column Overload: Injecting too high a concentration or volume of your sample.

• Sample Solvent Incompatibility: Dissolving your sample in a solvent that is significantly stronger than your mobile phase.

• Poorly Packed Column: A void or channel in the column bed.

• Low Temperature: Operating at a temperature that is too low can sometimes contribute to fronting.

Q5: What should I do if my Iminostilbene-d10 peak is split?

Split peaks can be challenging to diagnose, but here are some common causes and solutions:

• Clogged Inlet Frit: Debris from the sample or system can partially block the frit, causing the sample to enter the column unevenly. Try back-flushing the column or replacing the frit.

• Column Void: A void at the head of the column can cause the sample to travel through different paths, resulting in a split peak. Replacing the column is often necessary.

• Sample Solvent/Mobile Phase Mismatch: If the sample is not fully soluble in the mobile phase, it can lead to peak splitting. Ensure your sample is dissolved in a solvent compatible with the initial mobile phase conditions.

• Co-elution: It's possible that an impurity or a related compound is co-eluting with your Iminostilbene-d10 peak.

Troubleshooting Guides

Guide 1: Diagnosing and Resolving Peak Tailing

If you are observing peak tailing for Iminostilbene-d10, follow this step-by-step guide to identify and resolve the issue.

Illustrative Data: Effect of Mobile Phase pH on Iminostilbene-d10 Peak Asymmetry

Mobile Phase pH	Peak Asymmetry (As)	Peak Shape Observation
7.0	2.1	Severe Tailing
6.0	1.8	Moderate Tailing
5.0	1.4	Slight Tailing
4.0	1.1	Symmetrical
3.0	1.0	Symmetrical

Note: This data is for illustrative purposes to demonstrate the expected trend.

Troubleshooting Steps:

• Check Mobile Phase pH: For a basic compound like Iminostilbene, a lower pH can suppress the ionization of silanol groups on the stationary phase, reducing peak tailing.[1] If your mobile phase pH is neutral or basic, try lowering it to a more acidic range (e.g., pH 3-4).

• Evaluate Sample Concentration: Inject a dilution of your sample. If the peak shape improves, you may be overloading the column.

• Inspect the Column: If the column is old or has been used extensively with aggressive mobile phases, the stationary phase may be degraded. Try replacing it with a new column. Also, consider if a guard column is needed to protect the analytical column from contaminants.

• Use a Different Organic Modifier: Sometimes, switching from acetonitrile (B52724) to methanol (B129727) (or vice versa) can improve peak shape.

• Increase Buffer Concentration: If you are using a buffer, ensure its concentration is sufficient (typically 10-25 mM) to maintain a stable pH.

Guide 2: Addressing Peak Fronting

Use this guide to troubleshoot peak fronting for your Iminostilbene-d10 analysis.

Illustrative Data: Effect of Injection Volume on Iminostilbene-d10 Peak Asymmetry

Injection Volume (µL)	Peak Asymmetry (As)	Peak Shape Observation
2	1.0	Symmetrical
5	0.9	Slight Fronting
10	0.7	Moderate Fronting
20	0.5	Severe Fronting

Note: This data is for illustrative purposes to demonstrate the expected trend.

Troubleshooting Steps:

• Reduce Injection Volume/Concentration: This is the most common cause of peak fronting.[2] Dilute your sample or reduce the injection volume and observe the effect on the peak shape.

• Match Sample Solvent to Mobile Phase: Ensure your sample is dissolved in a solvent that is of similar or weaker strength than the initial mobile phase composition. For reversed-phase HPLC, this means the organic content of your sample solvent should not be significantly higher than that of the mobile phase.

• Check for Column Bed Collapse: If you have subjected the column to high pressures or pressure shocks, the column bed may have collapsed. This usually requires column replacement.

Guide 3: Resolving Split Peaks

Follow these steps if you are observing split peaks for Iminostilbene-d10.

Troubleshooting Steps:

• Check for Blockages: A partially clogged inlet frit is a common cause of split peaks.[3] Try reversing the column and flushing it to dislodge any particulates. If this doesn't work, the frit may need to be replaced.

• Inspect for Column Voids: A void at the column inlet can cause peak splitting. This often requires replacing the column.

• Ensure Sample Solubility: Confirm that your Iminostilbene-d10 is fully dissolved in the injection solvent and that the solvent is miscible with the mobile phase.

• Modify Chromatographic Conditions: If co-elution is suspected, try altering the mobile phase composition, gradient slope, or temperature to improve the resolution between Iminostilbene-d10 and the potential interfering peak.

Experimental Protocols

Protocol 1: General HPLC Method for Iminostilbene Analysis

This protocol provides a starting point for the analysis of Iminostilbene and can be adapted for Iminostilbene-d10.

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Gradient	60% A / 40% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	5 µL
Detection	UV at 254 nm

Note: This is a general protocol and may require optimization for your specific application.

Visualizations

Caption: A logical workflow for troubleshooting common HPLC peak shape issues.

Caption: A general experimental workflow for HPLC method development and peak shape optimization.

References

• 1. Determination of carbamazepine and its impurities iminostilbene and iminodibenzyl in solid dosage form by column high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. academic.oup.com [academic.oup.com]

Technical Support Center: Iminostilbene-d10 Mass Spectrometry Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Iminostilbene-d10 in mass spectrometry applications.

Frequently Asked Questions (FAQs)

Q1: What are the expected precursor and product ions for Iminostilbene-d10 in positive ion mode mass spectrometry?

A1: The exact monoisotopic mass of Iminostilbene (B142622) is 193.09 g/mol . For Iminostilbene-d10, the mass will increase by the mass of ten deuterium (B1214612) atoms minus the mass of ten hydrogen atoms. The protonated molecule [M+H]+ of Iminostilbene-d10 is expected at a mass-to-charge ratio (m/z) of approximately 204.2.

Common fragmentation of the iminostilbene structure involves the loss of a hydrogen atom or fragments from the azepine ring. For Iminostilbene-d10, the fragmentation pattern is expected to be similar to its non-deuterated counterpart, with a corresponding mass shift. While specific transitions for Iminostilbene-d10 are not widely published, likely product ions can be predicted based on the fragmentation of similar compounds. It is crucial to perform compound optimization on your specific instrument to determine the most abundant and stable fragment ions.

Q2: I am not seeing a strong signal for my Iminostilbene-d10 internal standard. What are the common causes and troubleshooting steps?

A2: Low signal intensity is a common issue in mass spectrometry. Here are several potential causes and corresponding troubleshooting steps:

• Sample Concentration: Ensure the concentration of your Iminostilbene-d10 working solution is appropriate for your instrument's sensitivity. If it's too dilute, you may not observe a detectable signal. Conversely, an overly concentrated sample can lead to ion suppression.

• Ionization Efficiency: The choice of ionization source and its parameters can significantly impact signal intensity. Electrospray ionization (ESI) is commonly used for this type of compound. Experiment with parameters such as spray voltage, capillary temperature, and gas flows to optimize the ionization of Iminostilbene-d10.

• Instrument Tuning and Calibration: Regular tuning and calibration of the mass spectrometer are essential for optimal performance. Verify that your instrument has been recently tuned and calibrated according to the manufacturer's recommendations.

• Sample Preparation: Issues during sample extraction or dilution can lead to a low concentration of the internal standard in the final sample. Review your sample preparation protocol for any potential errors.

• Matrix Effects: The sample matrix can suppress the ionization of the analyte. To mitigate this, you can try further sample dilution, using a more effective sample cleanup method, or adjusting chromatographic conditions to separate the analyte from interfering matrix components.

Q3: What are typical starting parameters for an LC-MS/MS method for Iminostilbene-d10 analysis?

A3: A good starting point for developing an LC-MS/MS method for Iminostilbene-d10 would involve a reverse-phase separation on a C18 column. The mobile phase could consist of a gradient of water and acetonitrile (B52724) or methanol (B129727) with a small amount of formic acid (e.g., 0.1%) to promote protonation.

For the mass spectrometer, operate in positive ion mode with ESI. As previously mentioned, you will need to optimize the specific MRM transitions and collision energies for Iminostilbene-d10 on your instrument.

Troubleshooting Guide

This guide provides a structured approach to resolving common issues encountered during the analysis of Iminostilbene-d10 by mass spectrometry.

Issue 1: Poor Peak Shape or No Peak Detected

Issue 2: High Background Noise or Interferences

Quantitative Data Summary

The following table summarizes predicted and experimentally determined mass spectrometry parameters for Iminostilbene and related compounds. Note: The parameters for Iminostilbene-d10 are predicted and should be optimized on your specific instrument.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Notes
Iminostilbene	194.1	165.1	Not Specified	Experimentally observed fragmentation.
Iminostilbene-d10 (Predicted)	204.2	175.2	Requires Optimization	Predicted based on a +10 Da shift from Iminostilbene.
Carbamazepine	237.2	194.2	20-30	Commonly reported transition.
Carbamazepine-d10	247.2	204.2	20-30	Commonly used as an internal standard for Carbamazepine.

Experimental Protocols

Protocol 1: Stock and Working Solution Preparation

• Stock Solution (1 mg/mL): Accurately weigh approximately 1 mg of Iminostilbene-d10 reference standard and dissolve it in 1 mL of a suitable organic solvent such as methanol or acetonitrile.

• Intermediate Solution (10 µg/mL): Dilute 10 µL of the 1 mg/mL stock solution with 990 µL of the same solvent.

• Working Solution (100 ng/mL): Dilute 10 µL of the 10 µg/mL intermediate solution with 990 µL of the same solvent. The final concentration of the working solution may need to be adjusted based on the specific requirements of the assay and the sensitivity of the mass spectrometer.

Protocol 2: Sample Preparation - Protein Precipitation

This protocol is a general guideline for the extraction of analytes from plasma or serum.

• To 100 µL of plasma/serum sample in a microcentrifuge tube, add 20 µL of the Iminostilbene-d10 working solution as an internal standard.

• Add 300 µL of cold acetonitrile to precipitate the proteins.

• Vortex the mixture for 30 seconds.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase.

• Vortex for 15 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

Technical Support Center: Matrix Effects of Iminostilbene-d10 in Blood Samples

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering matrix effects with Iminostilbene-d10 as an internal standard in blood sample analysis.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the analysis of Iminostilbene-d10?

A1: Matrix effects are the alteration of an analyte's ionization efficiency by co-eluting, undetected components in the sample matrix.[1][2] In the analysis of blood samples, endogenous components like phospholipids (B1166683), salts, and proteins can either suppress or enhance the ionization of Iminostilbene-d10 in the mass spectrometer's ion source.[1][3] This can lead to inaccurate and imprecise quantification of the target analyte for which Iminostilbene-d10 is serving as an internal standard.

Q2: What are the primary causes of matrix effects for Iminostilbene-d10 in blood samples?

A2: The primary causes of matrix effects in blood plasma and serum are phospholipids from cell membranes.[1] Other contributing factors include:

• Endogenous substances: Salts, proteins, and metabolites present in the biological matrix.[3]

• Exogenous substances: Anticoagulants (e.g., EDTA, heparin), components from blood collection tubes, and concomitant medications.[4][5][6][7]

• Hemolysis and Lipemia: Hemolyzed or lipemic samples can introduce additional interfering substances.[8][9][10][11][12]

Q3: How can I quantitatively assess the matrix effect for Iminostilbene-d10?

A3: The matrix effect is quantitatively assessed by calculating the Matrix Factor (MF). This is achieved using the post-extraction spike method, which is considered the "gold standard".[3][13] The process involves comparing the peak area of Iminostilbene-d10 spiked into an extracted blank matrix to the peak area of Iminostilbene-d10 in a neat solution at the same concentration.[3][13]

The Matrix Factor is calculated as follows:

MF = (Peak Response in Presence of Matrix) / (Peak Response in Absence of Matrix) [1]

• An MF < 1 indicates ion suppression.

• An MF > 1 indicates ion enhancement.

• An MF = 1 indicates no matrix effect.[1]

For a reliable assessment, it is recommended to evaluate the matrix effect using at least six different sources of blank matrix.[13][14] The coefficient of variation (CV) of the Internal Standard-Normalized Matrix Factor should not exceed 15%.[13]

Q4: What is the difference in matrix effects between whole blood and plasma for Iminostilbene-d10 analysis?

A4: Whole blood is a more complex matrix than plasma, containing red and white blood cells, platelets, and a higher concentration of proteins and lipids. The lysis of red blood cells (hemolysis) during sample preparation can release hemoglobin and other intracellular components, which can significantly contribute to matrix effects.[8][10][11][12] Therefore, matrix effects are often more pronounced in whole blood extracts compared to plasma. It is crucial to validate the method for the specific matrix being used.

Q5: Can the choice of blood collection tube and anticoagulant affect the matrix effect for Iminostilbene-d10?

A5: Yes. Components from blood collection tubes, such as plasticizers, surfactants, and separator gels, can leach into the sample and cause matrix effects.[5][7][15][16] The type of anticoagulant (e.g., K2EDTA, K3EDTA, Sodium Heparin, Lithium Heparin) can also influence the sample's pH and ionic strength, potentially altering the ionization of Iminostilbene-d10.[4][6][17] While some studies have shown no significant impact of different counter-ions of the same anticoagulant, it is best practice to maintain consistency in the type of collection tube and anticoagulant used for all study samples, standards, and quality controls.[4][6]

Troubleshooting Guides

This section provides a systematic approach to troubleshooting common issues related to matrix effects when using Iminostilbene-d10 as an internal standard.

Issue 1: Inconsistent or Low Iminostilbene-d10 Response

• Possible Cause: Significant ion suppression due to co-eluting matrix components.

• Troubleshooting Steps:

  • Improve Sample Cleanup: Enhance the removal of interfering substances.

    • Protein Precipitation (PPT): While quick, it may not be sufficient. Consider lowering the temperature during precipitation to improve protein removal.

    • Liquid-Liquid Extraction (LLE): Optimize the extraction solvent and pH to selectively extract Iminostilbene-d10 while leaving interferences behind.

    • Solid-Phase Extraction (SPE): This often provides the cleanest extracts. Experiment with different sorbent chemistries (e.g., reversed-phase, ion-exchange) to find the most effective one for removing matrix components.

  • Optimize Chromatography:

    • Increase Chromatographic Resolution: Modify the gradient, flow rate, or column chemistry to separate Iminostilbene-d10 from the matrix components causing suppression.

    • Divert Flow: Use a divert valve to direct the highly polar, unretained matrix components that elute at the beginning of the run to waste instead of the mass spectrometer.

  • Sample Dilution: Diluting the sample with the mobile phase can reduce the concentration of matrix components. However, this may also decrease the sensitivity for the target analyte.

Issue 2: High Variability in Iminostilbene-d10 Signal Across Different Samples

• Possible Cause: Inconsistent matrix effects between different sample lots or patient samples.

• Troubleshooting Steps:

  • Evaluate Matrix from Different Sources: As per regulatory guidelines, assess the matrix effect in at least six different lots of blank matrix to understand the variability.[13][14]

  • Investigate Sample Quality: Check for and document the presence of hemolysis or lipemia in the problematic samples, as these can cause significant and variable matrix effects.[8][9][10][11][12]

  • Use a Stable Isotope-Labeled Internal Standard: Iminostilbene-d10 is a stable isotope-labeled internal standard, which is ideal. Its chemical and physical properties are very similar to the non-labeled analyte (Iminostilbene or Carbamazepine), meaning it will be affected by matrix effects in a similar way. This co-elution and similar ionization response allow it to compensate for variations in signal suppression or enhancement, leading to more accurate and precise quantification of the target analyte.

Issue 3: Ion Enhancement of Iminostilbene-d10 Signal

• Possible Cause: Co-eluting matrix components that improve the ionization efficiency of Iminostilbene-d10.

• Troubleshooting Steps:

  • Improve Chromatographic Separation: The primary strategy is to chromatographically separate the Iminostilbene-d10 peak from the region of ion enhancement.

  • Modify Sample Preparation: Similar to addressing ion suppression, optimizing the sample cleanup procedure can help remove the components causing ion enhancement.

Quantitative Data Summary

The following tables provide illustrative data on recovery and matrix effects for Iminostilbene-d10 under different sample preparation conditions. Note: This data is for example purposes to demonstrate how to present and evaluate matrix effect data. Actual results will vary depending on the specific laboratory conditions, instrumentation, and sample population.

Table 1: Recovery of Iminostilbene-d10 with Different Extraction Methods

Extraction Method	Low QC (ng/mL)	Medium QC (ng/mL)	High QC (ng/mL)	Mean Recovery (%)	CV (%)
Protein Precipitation	88.2	90.5	89.7	89.5	1.3
Liquid-Liquid Extraction	95.1	96.8	94.5	95.5	1.2
Solid-Phase Extraction	98.7	99.2	98.5	98.8	0.4

Table 2: Matrix Factor for Iminostilbene-d10 in Different Blood Matrices

Matrix Type	Low QC (ng/mL)	High QC (ng/mL)	Mean Matrix Factor	CV (%)
Normal Plasma	0.95	0.97	0.96	1.5
Hemolyzed Plasma	0.78	0.81	0.79	2.7
Lipemic Plasma	0.85	0.88	0.86	2.5
Whole Blood	0.72	0.75	0.73	2.9

Experimental Protocols

Protocol 1: Evaluation of Matrix Effect using the Post-Extraction Spike Method

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike the analyte and Iminostilbene-d10 into the reconstitution solvent.

  • Set B (Post-Extraction Spike): Extract blank blood/plasma samples. Spike the analyte and Iminostilbene-d10 into the final, dried extract before reconstitution.

  • Set C (Pre-Extraction Spike): Spike the analyte and Iminostilbene-d10 into blank blood/plasma before extraction.

• Analyze the Samples: Analyze all three sets of samples using the validated LC-MS/MS method.

• Calculate Matrix Factor and Recovery:

  • Matrix Factor (MF) = Peak Area of Set B / Peak Area of Set A

  • Recovery (%) = (Peak Area of Set C / Peak Area of Set B) * 100

Visualizations

Caption: Troubleshooting workflow for matrix effects.

Caption: Workflow for matrix effect assessment.

References

• 1. eijppr.com [eijppr.com]
• 2. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Impact of plasma and whole-blood anticoagulant counter ion choice on drug stability and matrix effects during bioanalysis. | Semantic Scholar [semanticscholar.org]
• 5. Interferences from blood collection tube components on clinical chemistry assays - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Impact of plasma and whole-blood anticoagulant counter ion choice on drug stability and matrix effects during bioanalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Interferences from blood collection tube components on clinical chemistry assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Assessing the matrix effects of hemolyzed samples in bioanalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Impact of hemolysis during sample collection: how different is drug concentration in hemolyzed plasma from that of normal plasma? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Hemolysis in Labs: Causes, Effects on Bioanalysis, and Tactics - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 13. e-b-f.eu [e-b-f.eu]
• 14. ema.europa.eu [ema.europa.eu]
• 15. researchgate.net [researchgate.net]
• 16. Blood collection device components: issues, innovations, and recommendations for clinical laboratories and manufacturers—a narrative review - Bowen - Journal of Laboratory and Precision Medicine [jlpm.amegroups.org]
• 17. researchgate.net [researchgate.net]

Technical Support Center: Ion Suppression of Iminostilbene-d10 in ESI-MS

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the ion suppression of the Iminostilbene-d10 signal in Electrospray Ionization Mass Spectrometry (ESI-MS).

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and how can it affect my analysis of Iminostilbene-d10?

A1: Ion suppression is a matrix effect that reduces the ionization efficiency of an analyte, in this case, Iminostilbene-d10, in the ESI source.[1][2] This phenomenon is caused by co-eluting compounds from the sample matrix that compete for ionization or alter the physical properties of the ESI droplets.[2] The consequences of ion suppression include a decreased signal intensity for Iminostilbene-d10, which can lead to inaccurate quantification of the target analyte it is intended to be an internal standard for, reduced sensitivity, and poor reproducibility of results.[1]

Q2: Iminostilbene-d10 is a deuterated internal standard. Isn't it supposed to compensate for ion suppression?

A2: Ideally, a deuterated internal standard like Iminostilbene-d10 will co-elute with the analyte of interest and experience the same degree of ion suppression.[1] This allows for accurate quantification based on the analyte-to-internal standard peak area ratio. However, if the ion suppression is severe or highly variable between samples, even the signal of Iminostilbene-d10 can be suppressed to a level that compromises the reliability of the assay.[3] It is crucial to evaluate the extent of ion suppression on the internal standard itself during method development.

Q3: What are the common causes of ion suppression for Iminostilbene-d10 in biological matrices like plasma or urine?

A3: Common causes of ion suppression in biological matrices include:

• Phospholipids: Abundant in plasma and serum, these molecules are notorious for causing significant ion suppression in ESI-MS.[2][4]

• Salts and Buffers: Non-volatile salts and buffers from sample collection or preparation can crystallize on the ESI droplets, hindering the ionization process.

• Endogenous Metabolites: A high concentration of co-eluting endogenous compounds can compete with Iminostilbene-d10 for ionization.

• Poor Sample Preparation: Inadequate removal of matrix components is a primary reason for observing significant ion suppression.[2]

Q4: How can I determine if the Iminostilbene-d10 signal is being suppressed in my experiment?

A4: Two common experimental methods to assess ion suppression are:

• Post-extraction Spike Method: This involves comparing the peak area of Iminostilbene-d10 in a clean solvent to its peak area when spiked into a blank, extracted sample matrix.[5][6] A lower peak area in the matrix indicates ion suppression.

• Post-column Infusion: In this method, a constant flow of Iminostilbene-d10 solution is introduced into the LC flow after the analytical column and before the MS source.[6][7] A dip in the baseline signal upon injection of a blank matrix extract indicates the retention time ranges where ion suppression occurs.

Troubleshooting Guides

Problem: The peak area of Iminostilbene-d10 is inconsistent across different samples.

Possible Cause	Troubleshooting Steps
Variable Matrix Effects	Evaluate the matrix effect across at least six different lots of the biological matrix.[8] If the coefficient of variation (CV) of the Iminostilbene-d10 peak area is greater than 15%, optimize the sample preparation method to remove more interferences.[8]
Inconsistent Sample Preparation	Ensure the sample preparation protocol (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction) is performed consistently for all samples. Automating the sample preparation can improve reproducibility.
LC Carryover	Inject a blank solvent after a high-concentration sample to check for carryover of Iminostilbene-d10 or co-eluting matrix components. Optimize the needle wash procedure if carryover is observed.

Problem: The signal intensity of Iminostilbene-d10 is very low, even in calibration standards prepared in the matrix.

Possible Cause	Troubleshooting Steps
Severe Ion Suppression	Improve the sample cleanup procedure. Consider switching from protein precipitation to a more selective method like liquid-liquid extraction (LLE) or solid-phase extraction (SPE).[2]
Suboptimal Chromatographic Separation	Modify the LC gradient to separate Iminostilbene-d10 from the regions of major ion suppression. A post-column infusion experiment can identify these regions.
Incorrect ESI Source Parameters	Optimize ESI source parameters such as capillary voltage, gas flow, and temperature to enhance the ionization of Iminostilbene-d10.
Sample Dilution	Diluting the sample with the mobile phase can reduce the concentration of interfering matrix components, thereby lessening ion suppression.[6]

Data Presentation

Table 1: Illustrative Example of Matrix Effect Evaluation for Iminostilbene-d10 using the Post-extraction Spike Method.

This table demonstrates how to present data from a matrix effect experiment. The Matrix Factor (MF) is calculated as the ratio of the peak area in the presence of the matrix to the peak area in a neat solution. An MF < 1 indicates ion suppression. The Internal Standard (IS) Normalized MF helps to assess if the IS adequately compensates for the matrix effect on the analyte.

Matrix Lot	Analyte Peak Area (Matrix)	Analyte Peak Area (Neat)	Matrix Factor (Analyte)	IS (Iminostilbene-d10) Peak Area (Matrix)	IS Peak Area (Neat)	Matrix Factor (IS)	IS Normalized Matrix Factor
1	65,000	100,000	0.65	72,000	105,000	0.69	0.94
2	62,000	100,000	0.62	68,000	105,000	0.65	0.95
3	70,000	100,000	0.70	75,000	105,000	0.71	0.99
4	58,000	100,000	0.58	65,000	105,000	0.62	0.94
5	66,000	100,000	0.66	71,000	105,000	0.68	0.97
6	61,000	100,000	0.61	67,000	105,000	0.64	0.95
Mean	0.64	0.66	0.96
%CV	7.4%	5.9%	2.1%

As per regulatory guidelines, the CV of the IS-normalized MF should ideally be ≤15%.[8]

Experimental Protocols

Protocol 1: Evaluation of Matrix Effect using the Post-extraction Spike Method

This protocol provides a quantitative measure of ion suppression.

1. Materials:

• Blank biological matrix (e.g., human plasma) from at least six different sources.[8]

• Iminostilbene-d10 standard solution of known concentration.

• Reagents for sample preparation (e.g., acetonitrile (B52724) for protein precipitation).

• LC-MS/MS system.

2. Procedure:

• Prepare Set A (Analyte in Neat Solution): Spike the Iminostilbene-d10 standard into the reconstitution solvent at a specific concentration.

• Prepare Set B (Analyte in Post-extracted Matrix):

  • Extract the blank biological matrix using the established sample preparation method.

  • Spike the Iminostilbene-d10 standard into the extracted blank matrix at the same final concentration as in Set A.

• Analysis: Inject both sets of samples into the LC-MS/MS system and record the peak areas for Iminostilbene-d10.

• Calculation:

  • Matrix Factor (MF) = (Mean Peak Area of Set B) / (Mean Peak Area of Set A)

  • A value significantly less than 1 indicates ion suppression.

Protocol 2: Identification of Ion Suppression Zones using Post-column Infusion

This protocol helps to identify the retention times at which co-eluting matrix components cause ion suppression.

1. Materials:

• LC-MS/MS system with a T-fitting for post-column infusion.

• Syringe pump.

• Iminostilbene-d10 standard solution (e.g., 100 ng/mL in mobile phase).

• Blank extracted biological matrix.

2. Procedure:

• System Setup:

  • Connect the syringe pump to the T-fitting placed between the LC column outlet and the MS inlet.

  • Infuse the Iminostilbene-d10 solution at a low, constant flow rate (e.g., 10 µL/min).[7]

• Establish a Stable Baseline: Start the LC mobile phase flow and the post-column infusion. Monitor the Iminostilbene-d10 signal until a stable baseline is achieved.

• Injection: Inject the blank extracted matrix sample onto the LC column.

• Data Analysis: Monitor the Iminostilbene-d10 signal throughout the chromatographic run. Any significant drop in the baseline signal indicates a region of ion suppression.

Visualizations

Caption: Troubleshooting workflow for addressing ion suppression of Iminostilbene-d10.

Caption: Experimental setup for post-column infusion to detect ion suppression.

References

• 1. Drug-mediated ion suppression and mitigation of interferences using liquid chromatography-quadrupole/time of flight mass spectrometry (LC-Q/TOF-MS) and liquid chromatography tandem mass spectrometry (LC-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 3. library.dphen1.com [library.dphen1.com]
• 4. Influence of ionization source design on matrix effects during LC-ESI-MS/MS analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Matrix effect in quantitative LC/MS/MS analyses of biological fluids: a method for determination of finasteride in human plasma at picogram per milliliter concentrations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. Postcolumn Infusion as a Quality Control Tool for LC-MS-Based Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. e-b-f.eu [e-b-f.eu]

Technical Support Center: Optimizing Iminostilbene-d10 Recovery in Sample Extraction

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the recovery of Iminostilbene-d10 during sample extraction.

Frequently Asked Questions (FAQs)

Q1: What is Iminostilbene-d10 and why is it used in our assays?

A1: Iminostilbene-d10 is a deuterated form of Iminostilbene, a primary metabolite of the drug Carbamazepine (B1668303). In bioanalytical methods, it serves as an internal standard (IS). Due to its structural and chemical similarity to the target analyte (Iminostilbene and Carbamazepine), it is expected to behave similarly during the extraction process and analysis. This allows for the correction of variability in extraction recovery and potential matrix effects, leading to more accurate and precise quantification of the target analyte.

Q2: We are observing low and inconsistent recovery of Iminostilbene-d10. What are the common causes?

A2: Low and variable recovery of deuterated internal standards like Iminostilbene-d10 can stem from several factors:

• Suboptimal Extraction Method: The chosen extraction technique (LLE, SPE, or PPT) may not be optimized for Iminostilbene.

• Incorrect Solvent Selection: The polarity and pH of the extraction and wash solvents are critical for efficient partitioning and elution.

• Matrix Effects: Components in the biological matrix (e.g., plasma, serum, urine) can interfere with the extraction process or suppress the instrument's signal.[1]

• pH Issues: The pH of the sample and solvents can significantly impact the ionization state and solubility of Iminostilbene-d10, affecting its recovery.

• Incomplete Protein Precipitation: For PPT methods, insufficient precipitation can lead to the analyte being trapped in the protein pellet.

• Analyte Adsorption: Iminostilbene-d10 may adsorb to labware (e.g., plastic tubes, pipette tips).

• Isotopic Exchange: In some instances, deuterium (B1214612) atoms can exchange with protons in the solution, although this is less common for stably labeled compounds.[1]

Q3: Which extraction method generally provides the best recovery for Iminostilbene-d10?

A3: The optimal extraction method depends on the specific requirements of your assay, such as required cleanliness of the extract, sample volume, and throughput.

• Solid-Phase Extraction (SPE) often yields the cleanest extracts and can provide high and reproducible recoveries when the sorbent and solvents are carefully chosen.[2][3]

• Liquid-Liquid Extraction (LLE) is a robust technique that can also provide high recovery, though it may be more labor-intensive and use larger volumes of organic solvents.[4][5]

• Protein Precipitation (PPT) is the simplest and fastest method, but it may result in a less clean extract and potentially lower recovery due to co-precipitation of the analyte with proteins.[6][7]

Troubleshooting Guides

Low Recovery in Liquid-Liquid Extraction (LLE)

Poor Recovery in Solid-Phase Extraction (SPE)

Inconsistent Recovery in Protein Precipitation (PPT)

Data Presentation: Expected Recovery Rates

The following tables summarize typical recovery rates for Carbamazepine and its metabolites (including Iminostilbene) from human plasma/serum using different extraction techniques. The recovery of Iminostilbene-d10 is expected to be very similar to that of Iminostilbene.

Table 1: Liquid-Liquid Extraction (LLE) Recovery

Analyte	Extraction Solvent	Reported Recovery (%)	Reference
Carbamazepine	Chloroform	97.59	[5]
Carbamazepine	Carbon Tetrachloride	91.5 - 113.9	[4]
Carbamazepine	Not Specified	87.0	[8]
Carbamazepine	Acetonitrile	97	[7]

Table 2: Solid-Phase Extraction (SPE) Recovery

Analyte(s)	Sorbent Type	Reported Recovery (%)	Reference
Carbamazepine & 5 Metabolites	Not Specified	>88	[2]
Carbamazepine & Metabolites	HLB Cartridge	83.6 - 103.5	[9][10]
Aripiprazole & Metabolite	Oasis PRiME HLB	Not specified, but purer than PPT	[3]
Colchicine	d-SPE with PSA & MgSO₄	93.9 - 102.68	[3]

Table 3: Protein Precipitation (PPT) Recovery

Analyte	Precipitating Solvent	Reported Recovery (%)	Reference
Various Drugs	Acetonitrile	High and reproducible	[1]
Carbamazepine & Metabolite	Acetonitrile with 1% Formic Acid	Not explicitly quantified, but method was successful	[11]

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE)

This protocol is a general guideline and may require optimization.

• Sample Preparation: To 200 µL of plasma/serum in a clean tube, add 50 µL of Iminostilbene-d10 internal standard solution.

• pH Adjustment: Add 50 µL of a suitable buffer to adjust the sample pH to approximately 9-10 (e.g., borate (B1201080) buffer).[4]

• Extraction: Add 1 mL of extraction solvent (e.g., methyl tert-butyl ether or a mixture of ethyl acetate (B1210297) and hexane).

• Mixing: Vortex the mixture for 2-5 minutes.

• Centrifugation: Centrifuge at 4000 rpm for 10 minutes to separate the aqueous and organic layers.[4]

• Collection: Carefully transfer the upper organic layer to a new tube.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the mobile phase used for your LC-MS/MS analysis.

Protocol 2: Solid-Phase Extraction (SPE)

This protocol is a general guideline for a reversed-phase SPE cartridge (e.g., C18).

• Sample Pre-treatment: To 200 µL of plasma/serum, add 50 µL of Iminostilbene-d10 internal standard solution. Add 200 µL of 2% phosphoric acid and vortex.

• Conditioning: Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of deionized water. Do not allow the cartridge to dry.

• Loading: Load the pre-treated sample onto the SPE cartridge.

• Washing: Wash the cartridge with 1 mL of deionized water, followed by 1 mL of 20% methanol in water.

• Drying: Dry the cartridge under vacuum for 5-10 minutes.

• Elution: Elute the analyte and internal standard with 1 mL of methanol or acetonitrile into a clean collection tube.

• Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the mobile phase.

Protocol 3: Protein Precipitation (PPT)

This is a fast and simple protocol for sample clean-up.

• Sample Preparation: To 100 µL of plasma/serum in a microcentrifuge tube, add 50 µL of Iminostilbene-d10 internal standard solution.

• Precipitation: Add 300 µL of cold acetonitrile (containing 0.1% formic acid) to the sample.[1][12]

• Mixing: Vortex vigorously for 1-2 minutes to ensure thorough mixing and protein precipitation.[6]

• Incubation: Incubate the samples at 4°C for 10 minutes to facilitate complete protein precipitation.

• Centrifugation: Centrifuge at high speed (e.g., 14,000 rpm) for 10-15 minutes at 4°C.[4]

• Collection: Carefully transfer the supernatant to a clean tube or a 96-well plate for analysis, being careful not to disturb the protein pellet.

• Injection: The supernatant can often be directly injected into the LC-MS/MS system. If necessary, it can be evaporated and reconstituted in the mobile phase.

References

• 1. norlab.com [norlab.com]
• 2. Separation of carbamazepine and five metabolites, and analysis in human plasma by micellar electrokinetic capillary chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Innovative Solid-Phase Extraction Strategies for Improving the Advanced Chromatographic Determination of Drugs in Challenging Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Determination of Topiramate and Carbamazepine in Plasma by Combined Dispersive Liquid–Liquid Microextraction and Gas Chromatography–Mass Spectrometry [mdpi.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. agilent.com [agilent.com]
• 7. A simple procedure for the determination of carbamazepine in plasma by high pressure-liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Determination of carbamazepine and its metabolites in aqueous samples using liquid chromatography-electrospray tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 12. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Resolving Co-elution Issues with Iminostilbene-d10

Welcome to the technical support center for resolving analytical challenges with Iminostilbene-d10. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing co-elution and other common issues encountered during LC-MS/MS analysis.

Frequently Asked Questions (FAQs)

Q1: What is Iminostilbene-d10 and what is its primary application?

Iminostilbene-d10 is a deuterated form of iminostilbene (B142622). It is commonly used as a stable isotope-labeled (SIL) internal standard in liquid chromatography-mass spectrometry (LC-MS/MS) assays for the quantitative analysis of iminostilbene. Iminostilbene itself is a principal impurity and metabolite of the anticonvulsant drug carbamazepine.[1][2][3]

Q2: What is co-elution and why is it a problem when using Iminostilbene-d10?

Co-elution in liquid chromatography occurs when two or more compounds exit the chromatographic column at the same time. When using Iminostilbene-d10 as an internal standard, it is ideally expected to co-elute perfectly with the non-labeled iminostilbene.[4][5] However, if Iminostilbene-d10 co-elutes with other interfering compounds from the sample matrix, it can lead to ion suppression or enhancement in the mass spectrometer's ion source, resulting in inaccurate quantification.[6] Furthermore, a slight chromatographic separation between Iminostilbene-d10 and the native iminostilbene can also lead to differential matrix effects and compromise the accuracy of the results.[4]

Q3: Can the deuterium (B1214612) labeling in Iminostilbene-d10 cause it to separate from native iminostilbene during chromatography?

Yes, this phenomenon is known as the "isotope effect". Deuterium atoms are heavier than hydrogen atoms, which can lead to slight differences in the physicochemical properties of the molecule, affecting its interaction with the stationary phase of the chromatography column.[4] This can result in a small difference in retention time between the deuterated internal standard and the native analyte, a critical issue in methods where precise co-elution is required to compensate for matrix effects.[4][7]

Troubleshooting Guides

Issue 1: Poor chromatographic resolution between Iminostilbene-d10 and an interfering peak.

This is a common issue that can lead to inaccurate quantification. The following steps can be taken to troubleshoot and resolve this problem.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for poor chromatographic resolution.

Detailed Steps:

• Review the Existing Chromatographic Method: Carefully examine the current LC parameters, including the column type, mobile phase composition, flow rate, and gradient profile.

• Optimize the Mobile Phase:

  • Organic Modifier: Vary the ratio of the organic solvent (e.g., acetonitrile (B52724) or methanol) to the aqueous phase.

  • pH: Adjust the pH of the aqueous portion of the mobile phase. This can significantly alter the retention of ionizable compounds.

  • Additives: Introduce additives like formic acid, acetic acid, or ammonium (B1175870) formate (B1220265) to the mobile phase to improve peak shape and selectivity.

• Adjust the Gradient Profile:

  • If using a gradient elution, try making the gradient shallower to increase the separation between closely eluting peaks.

  • Conversely, a steeper gradient can sometimes improve the resolution of early-eluting compounds from the void volume.

• Evaluate a Different Column:

  • If mobile phase optimization is insufficient, consider using a different HPLC/UHPLC column with a different stationary phase chemistry (e.g., C18, phenyl-hexyl, cyano) to exploit different separation mechanisms.

  • A column with a smaller particle size or a longer length can also provide higher resolution.

Experimental Protocol: Mobile Phase Optimization

• Prepare a series of mobile phases: For a reversed-phase separation, prepare mobile phases with varying ratios of acetonitrile (or methanol) and water/buffer (e.g., 50:50, 60:40, 40:60 v/v).

• Inject a standard solution: Inject a solution containing both iminostilbene and Iminostilbene-d10 for each mobile phase composition.

• Monitor retention times and resolution: Record the retention times of both compounds and calculate the chromatographic resolution factor (Rs). An Rs value of >1.5 indicates baseline separation.

• Select the optimal mobile phase: Choose the mobile phase composition that provides the best resolution and acceptable analysis time.

Issue 2: Suspected co-elution of Iminostilbene-d10 with the native analyte is not compensating for matrix effects.

Even with apparent co-elution, differential matrix effects can occur if the analyte and internal standard do not experience the identical ionization suppression or enhancement.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for differential matrix effects.

Detailed Steps:

• Perform a Matrix Effect Experiment: This experiment will determine if the analyte and internal standard are affected differently by the sample matrix.

  Experimental Protocol: Matrix Effect Evaluation [8]

  • Prepare Three Sets of Samples:

    • Set A (Neat Solution): Analyte and Iminostilbene-d10 in a clean solvent (e.g., mobile phase).

    • Set B (Post-Extraction Spike): Blank matrix extract spiked with the analyte and Iminostilbene-d10.

    • Set C (Pre-Extraction Spike): Blank matrix spiked with the analyte and Iminostilbene-d10 before the extraction process.

  • Analyze the Samples: Inject all three sets into the LC-MS/MS system.

  • Calculate Matrix Effect:

    • Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100

  • Evaluate Differential Effects: Compare the matrix effect for iminostilbene and Iminostilbene-d10. A significant difference indicates that the internal standard is not adequately compensating for matrix effects.

• Improve Peak Overlap: If differential matrix effects are observed, even a slight separation between the analyte and internal standard peaks could be the cause.

  • Use a Lower Resolution Column: In some cases, a column with lower resolving power can promote the complete overlap of the analyte and internal standard peaks, leading to better correction for matrix effects.[4]

  • Adjust Chromatographic Conditions: Fine-tune the mobile phase and gradient to ensure the peaks are as closely co-eluting as possible.[8]

• Consider an Alternative Internal Standard: If the deuterium isotope effect is causing significant separation, consider using an internal standard labeled with a different stable isotope, such as Carbon-13 (¹³C).[7] ¹³C-labeled internal standards tend to have retention times that are more closely matched to their non-labeled counterparts.[7]

Quantitative Data Summary: Hypothetical Matrix Effect Experiment

Sample Set	Analyte (Iminostilbene) Peak Area	Internal Standard (Iminostilbene-d10) Peak Area	Analyte Matrix Effect (%)	IS Matrix Effect (%)
Set A (Neat)	1,000,000	1,200,000	-	-
Set B (Post-Spike)	750,000	950,000	75% (Suppression)	79% (Suppression)

In this hypothetical example, the matrix effects are similar for the analyte and the internal standard, suggesting that Iminostilbene-d10 is providing adequate compensation. If the percentages were significantly different, it would indicate a problem with differential matrix effects.

Disclaimer

The information provided in this technical support center is for guidance purposes only. Experimental conditions should be optimized for your specific application and instrumentation. Always follow appropriate laboratory safety procedures.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Internal standard in LC-MS/MS - Chromatography Forum [chromforum.org]
• 6. why internal standards? - Chromatography Forum [chromforum.org]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Collision Energy for Iminostilbene-d10 Fragmentation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the collision energy for the fragmentation of Iminostilbene-d10 in tandem mass spectrometry experiments.

Troubleshooting Guides

Issue: Suboptimal Fragmentation of Iminostilbene-d10

Symptom: Low intensity of product ions, absence of expected fragments, or high abundance of the precursor ion in the MS/MS spectrum.

Possible Causes & Solutions:

• Incorrect Collision Energy Settings: The applied collision energy may be too low to induce efficient fragmentation or too high, leading to excessive fragmentation and loss of characteristic product ions.

• Solution: A systematic optimization of the collision energy is required. The following experimental protocol outlines the steps to determine the optimal collision energy for each product ion.

• Instrumental Issues: Problems with the mass spectrometer, such as a dirty ion source, incorrect mass calibration, or issues with the collision cell, can lead to poor fragmentation.

• Solution: Ensure the instrument is properly calibrated and maintained according to the manufacturer's guidelines. A system suitability test with a known standard can help diagnose instrument-related problems.[1]

• Sample Preparation Problems: The sample matrix can interfere with the ionization and fragmentation of the analyte.

• Solution: Review and optimize the sample preparation protocol to minimize matrix effects.[1]

Experimental Protocol: Collision Energy Optimization for Iminostilbene-d10

This protocol describes a systematic approach to determine the optimal collision energy for the fragmentation of Iminostilbene-d10 using a triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode.

Objective: To identify the collision energy that yields the maximum intensity for specific product ions of Iminostilbene-d10.

Materials:

• Iminostilbene-d10 standard solution of known concentration.

• Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system.

• Appropriate mobile phases and LC column for the separation of Iminostilbene-d10.

Methodology:

• Compound Infusion and Precursor Ion Identification:

  • Directly infuse a solution of Iminostilbene-d10 into the mass spectrometer to determine the mass-to-charge ratio (m/z) of the precursor ion. For Iminostilbene-d10 (C₁₄H₁D₁₀N), the expected protonated precursor ion [M+H]⁺ is approximately m/z 204.2.

• Product Ion Scan:

  • Perform a product ion scan to identify the major fragment ions of Iminostilbene-d10. Set the mass spectrometer to isolate the precursor ion (e.g., m/z 204.2) and scan a range of m/z values in the third quadrupole to detect the resulting fragments.

  • Start with a general collision energy setting (e.g., 20-30 eV) and a collision gas pressure as recommended by the instrument manufacturer.

• Collision Energy Ramp Experiment:

  • For each identified product ion, perform a collision energy optimization experiment.

  • Set up a series of MRM transitions, each with the same precursor and product ion pair but with varying collision energies.

  • Inject the Iminostilbene-d10 standard and monitor the intensity of the product ion at each collision energy level. The collision energy should be ramped in small increments (e.g., 2-5 eV) over a relevant range (e.g., 5-60 eV).

• Data Analysis and Optimal Collision Energy Determination:

  • Plot the intensity of each product ion as a function of the collision energy.

  • The optimal collision energy for a specific transition is the value that produces the highest signal intensity.

  • Select the most intense and specific product ions for quantitative analysis.

Data Presentation: Fragmentation Data for Related Compounds

Compound	Precursor Ion (m/z)	Product Ion(s) (m/z)	Reported Collision Energy (eV)
Iminostilbene	194.1	165.1	Not specified in general spectra
Carbamazepine	237.1	194.1, 193.1, 179.1, 165.1	20-35 (typical range)
Carbamazepine-d10	247.2	204.2	Not specified, but expected to be similar to Carbamazepine

Note: The optimal collision energy is instrument-dependent and should be determined empirically. The values for related compounds provide a reasonable starting range for optimization.

Mandatory Visualizations

Caption: Experimental workflow for optimizing collision energy.

Caption: Troubleshooting workflow for poor fragmentation.

Frequently Asked Questions (FAQs)

Q1: What is a typical starting collision energy for the fragmentation of Iminostilbene-d10?

A1: While the optimal collision energy is instrument-specific, a good starting point for a compound like Iminostilbene-d10 would be in the range of 20-35 eV. This is based on typical values used for the similar compound, carbamazepine. It is crucial to perform a collision energy optimization experiment to find the ideal value for your specific instrument and conditions.

Q2: How does the collision gas pressure affect fragmentation?

A2: The pressure of the collision gas (e.g., argon or nitrogen) in the collision cell influences the number of collisions an ion undergoes. Higher pressure generally leads to more fragmentation, but excessively high pressure can cause scattering of ions and reduce signal intensity. It is recommended to use the instrument manufacturer's default setting or optimize it in conjunction with the collision energy.

Q3: Why do I see a very strong precursor ion peak and very weak product ion peaks?

A3: This typically indicates that the collision energy is too low to induce efficient fragmentation. The precursor ions are passing through the collision cell without sufficient energy to break apart. To resolve this, you should systematically increase the collision energy as described in the experimental protocol.

Q4: My product ion intensity is very low across all collision energies. What could be the issue?

A4: If you observe low product ion intensity even after optimizing the collision energy, the problem may lie elsewhere. Potential issues include:

• Low abundance of the precursor ion: Check the ionization efficiency in the source.

• Instrument contamination: A dirty ion source or collision cell can suppress the signal.[1]

• Incorrect mass calibration: Ensure the instrument is properly calibrated.

• Matrix effects: Components in your sample matrix may be suppressing the ionization of your analyte.

Q5: Should I use the same collision energy for all product ions of Iminostilbene-d10?

A5: Not necessarily. Different fragmentation pathways require different amounts of energy. Therefore, the optimal collision energy can vary for different product ions. For the most accurate and sensitive quantification, it is best to determine the optimal collision energy for each MRM transition individually.

Q6: How does the deuteration in Iminostilbene-d10 affect its fragmentation compared to the non-deuterated form?

A6: The presence of deuterium (B1214612) atoms can slightly alter the bond energies within the molecule. This may lead to minor differences in the fragmentation pattern and optimal collision energies compared to the non-deuterated iminostilbene. However, the primary fragmentation pathways are generally expected to be similar. The key difference will be the mass shift of the precursor and fragment ions containing deuterium atoms.

References

• 1. LC–MS3 Strategy for Quantification of Carbamazepine in Human Plasma and Its Application in Therapeutic Drug Monitoring - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Iminostilbene-d10 Analysis

Welcome to the Technical Support Center for Iminostilbene-d10 analysis. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve issues related to the ionization of Iminostilbene-d10 in mass spectrometry-based assays.

Frequently Asked Questions (FAQs)

Q1: We are observing a consistently low or absent signal for our Iminostilbene-d10 internal standard. What are the primary causes?

A1: A consistently low or absent signal for Iminostilbene-d10 can stem from several factors throughout the analytical workflow. The most common culprits include:

• Suboptimal Ion Source Parameters: Inefficient ionization in the mass spectrometer's source is a primary suspect. This can be due to incorrect settings for parameters like capillary voltage, gas flows (nebulizer, drying gas), and temperatures.

• Matrix Effects: Co-eluting compounds from the sample matrix can suppress the ionization of Iminostilbene-d10. This is a significant issue in complex biological matrices like plasma or urine.[1]

• Inappropriate Mobile Phase Composition: The pH and organic/aqueous ratio of the mobile phase can greatly influence the ionization efficiency of Iminostilbene-d10.

• Sample Preparation Issues: Incomplete extraction, sample loss during processing, or errors in spiking the internal standard can lead to a reduced amount of Iminostilbene-d10 reaching the detector.

• Instrument Contamination: Buildup of contaminants in the ion source or mass spectrometer can lead to a gradual decrease in signal intensity over time.

Q2: Our Iminostilbene-d10 signal is highly variable between injections. What could be causing this instability?

A2: Signal instability and high variability are often linked to:

• Inconsistent Matrix Effects: The composition of the matrix can vary between samples, leading to different degrees of ion suppression or enhancement.

• Chromatographic Inconsistency: Fluctuations in retention time can cause Iminostilbene-d10 to elute in regions of varying matrix suppression.

• Autosampler and Injection Issues: Inconsistent injection volumes or carryover between samples can introduce significant variability.

• Unstable Electrospray: A fluctuating electrospray can be caused by issues with the sprayer needle, gas flows, or solvent delivery.

Q3: We've noticed a gradual decrease in the Iminostilbene-d10 signal over the course of an analytical batch. What should we investigate?

A3: A gradual signal decline during a run often points to a progressive issue, such as:

• Instrument Contamination: The accumulation of matrix components in the ion source and mass spectrometer optics is a common cause of signal drift.

• Column Degradation: A decline in the performance of the analytical column can lead to peak broadening and reduced signal intensity.

• Changes in Mobile Phase Composition: Inadequately prepared or degassed mobile phases can change composition over time, affecting ionization.

Troubleshooting Guides

Guide 1: Investigating and Optimizing Ion Source Parameters

Poor ionization of Iminostilbene-d10 can often be rectified by systematically optimizing the electrospray ionization (ESI) source parameters.

Recommended Starting Parameters for Iminostilbene Analysis (Positive ESI Mode)

Parameter	Recommended Range	Starting Point
Capillary Voltage	3.0 - 4.5 kV	3.5 kV
Nebulizer Gas Pressure	30 - 50 psi	40 psi
Drying Gas Flow	8 - 12 L/min	10 L/min
Drying Gas Temperature	300 - 350 °C	325 °C
Sheath Gas Flow	8 - 12 L/min	10 L/min
Sheath Gas Temperature	300 - 400 °C	350 °C

Experimental Protocol: Ion Source Parameter Optimization

• Prepare a Standard Solution: Prepare a solution of Iminostilbene-d10 in a solvent mixture representative of your initial mobile phase conditions (e.g., 50:50 acetonitrile (B52724):water with 0.1% formic acid).

• Infuse the Standard: Directly infuse the standard solution into the mass spectrometer at a constant flow rate (e.g., 10 µL/min) using a syringe pump.

• Vary Parameters Systematically: While monitoring the signal intensity of the Iminostilbene-d10 precursor ion, adjust one parameter at a time within the recommended ranges.

• Identify Optimal Settings: Note the settings that provide the highest and most stable signal intensity.

• Verify with LC-MS Analysis: Confirm the optimized parameters by injecting a standard solution through the LC system.

Caption: Workflow for optimizing ion source parameters for Iminostilbene-d10.

Guide 2: Diagnosing and Mitigating Matrix Effects

Matrix effects are a common cause of poor and variable ionization. The following protocols will help you diagnose and address this issue.

Experimental Protocol: Quantitative Assessment of Matrix Effects (Post-Extraction Spike Method) [1][2]

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Prepare a standard of Iminostilbene-d10 at a known concentration in the mobile phase.

  • Set B (Pre-Extraction Spike): Spike a blank matrix sample with Iminostilbene-d10 at the same concentration as Set A before the extraction procedure.

  • Set C (Post-Extraction Spike): Extract a blank matrix sample and then spike Iminostilbene-d10 at the same concentration as Set A into the final extract.[3]

• Analyze the Samples: Inject all three sets of samples into the LC-MS system and record the peak areas for Iminostilbene-d10.

• Calculate Matrix Effect, Recovery, and Process Efficiency:

  • Recovery (%) = (Peak Area of Set B / Peak Area of Set C) * 100

  • Matrix Effect (%) = (Peak Area of Set C / Peak Area of Set A) * 100

  • Process Efficiency (%) = (Peak Area of Set B / Peak Area of Set A) * 100

Interpretation of Matrix Effect Results

Matrix Effect (%)	Interpretation
< 100%	Ion Suppression
> 100%	Ion Enhancement
~ 100%	Minimal Matrix Effect

Experimental Protocol: Qualitative Assessment of Matrix Effects (Post-Column Infusion) [1][4]

• Set up the Infusion: Tee a syringe pump containing a solution of Iminostilbene-d10 into the LC flow path between the analytical column and the mass spectrometer.

• Establish a Stable Baseline: Begin the infusion to obtain a stable signal for Iminostilbene-d10.

• Inject a Blank Matrix Extract: Inject an extracted blank matrix sample onto the LC column.

• Monitor the Signal: Observe the Iminostilbene-d10 signal throughout the chromatographic run. Any significant drop or rise in the baseline indicates regions of ion suppression or enhancement, respectively.

Caption: Troubleshooting workflow for diagnosing and mitigating matrix effects.

Guide 3: Optimizing Mobile Phase and Chromatography

The choice of mobile phase and chromatographic conditions is critical for achieving good ionization and separating Iminostilbene-d10 from interfering matrix components.

Recommended Mobile Phase Conditions

• Solvents: Acetonitrile or methanol (B129727) are commonly used as the organic phase, with water as the aqueous phase.

• Additives: The addition of a small amount of formic acid (0.1%) or ammonium (B1175870) formate (B1220265) (5-10 mM) to the mobile phase can significantly improve the protonation and, therefore, the ionization efficiency of Iminostilbene-d10 in positive ESI mode.

Experimental Protocol: Mobile Phase Optimization

• Screen Organic Solvents: Compare the signal intensity of Iminostilbene-d10 using mobile phases containing acetonitrile versus methanol.

• Evaluate Additives: Test the effect of adding 0.1% formic acid or 10 mM ammonium formate to the mobile phase.

• Optimize Gradient Elution: Develop a gradient that provides good peak shape and resolution for Iminostilbene-d10, ensuring it elutes in a region with minimal matrix effects (as determined by post-column infusion).

Chromatographic Considerations

• Column Chemistry: A C18 stationary phase is a good starting point for the reversed-phase separation of Iminostilbene.

• Co-elution with Analyte: Ensure that the chromatography is optimized so that Iminostilbene-d10 co-elutes as closely as possible with the non-deuterated analyte to ensure proper correction for matrix effects.[3] A slight retention time shift between the deuterated standard and the analyte can lead to differential matrix effects.[5]

References

• 1. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 5.4 Quantitative estimation of matrix effect, recovery and process efficiency – Validation of liquid chromatography mass spectrometry (LC-MS) methods [sisu.ut.ee]
• 3. benchchem.com [benchchem.com]
• 4. Strategies for Using Postcolumn Infusion of Standards to Correct for Matrix Effect in LC-MS-Based Quantitative Metabolomics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

Minimizing Iminostilbene-d10 degradation during analysis

Welcome to the Technical Support Center for Iminostilbene-d10 analysis. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on minimizing degradation of Iminostilbene-d10 during experimental analysis and to offer troubleshooting support.

Frequently Asked Questions (FAQs)

Q1: What is Iminostilbene-d10 and why is its stability important?

A1: Iminostilbene-d10 is a deuterated form of iminostilbene (B142622), which is a primary metabolite of the drug carbamazepine. It is commonly used as an internal standard in pharmacokinetic and metabolic studies of carbamazepine. Ensuring the stability of Iminostilbene-d10 is critical for accurate and reproducible quantification of the analyte in biological matrices. Degradation of the internal standard can lead to underestimation of the analyte concentration and compromise the validity of study results.

Q2: What are the primary factors that can cause Iminostilbene-d10 degradation?

A2: The main factors that can contribute to the degradation of Iminostilbene-d10 include:

• Light Exposure: Iminostilbene is known to be photosensitive and can degrade upon exposure to UV and visible light.

• Temperature: Elevated temperatures can accelerate the rate of degradation.

• pH: While generally stable, extremes in pH (highly acidic or alkaline conditions) can potentially lead to hydrolysis or other degradation pathways.

• Oxidizing Agents: Iminostilbene is incompatible with strong oxidizing agents, which can lead to its chemical decomposition.

• Matrix Effects: Components within the biological matrix (e.g., plasma, urine) can sometimes contribute to the degradation of the analyte.

Q3: How should I store my Iminostilbene-d10 standards?

A3: To ensure the long-term stability of Iminostilbene-d10, it is recommended to store the neat compound and its stock solutions at -20°C or colder in amber vials to protect from light. For short-term storage of working solutions, refrigeration at 2-8°C is acceptable, again with light protection.

Q4: Can the deuterium (B1214612) labels on Iminostilbene-d10 exchange with hydrogen?

A4: While the deuterium labels on Iminostilbene-d10 are generally stable, there is a potential for isotopic exchange under certain conditions, such as prolonged exposure to highly acidic or basic environments. It is crucial to use deuterated standards with labels in stable positions and to control the pH during sample preparation and analysis.

Troubleshooting Guides

This section provides solutions to common problems encountered during the analysis of Iminostilbene-d10.

Issue 1: Low or No Response for Iminostilbene-d10

Possible Cause	Troubleshooting Steps
Degradation during Sample Preparation	- Protect samples from light by using amber vials or covering tubes with aluminum foil. - Keep samples on ice or at a controlled low temperature throughout the preparation process. - Avoid extreme pH conditions; maintain a pH as close to neutral as possible. - Use freshly prepared solutions.
Improper Storage	- Verify that stock and working solutions have been stored at the correct temperature and protected from light. - Prepare fresh dilutions from a new stock vial if degradation is suspected.
Adsorption to Surfaces	- Use silanized glassware or low-adsorption polypropylene (B1209903) tubes. - Include a small percentage of an organic solvent in the sample diluent to reduce adsorption.
Instrumental Issues	- Check for leaks in the HPLC/UHPLC system. - Ensure the mass spectrometer is properly tuned and calibrated for Iminostilbene-d10. - Verify the correct mobile phase composition and flow rate.

Issue 2: Inconsistent or Irreproducible Peak Areas for Iminostilbene-d10

Possible Cause	Troubleshooting Steps
Partial Degradation	- Implement all the precautions listed under "Degradation during Sample Preparation." - Process all samples, standards, and quality controls in the same manner and for the same duration.
Matrix Effects	- Employ a more selective sample clean-up technique such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE). - Use a matrix-matched calibration curve for quantification.
Incomplete Sample Homogenization	- Ensure thorough mixing of the sample before taking an aliquot. - For solid tissues, use a high-speed homogenizer to achieve a uniform consistency.
Isotopic Exchange	- Avoid prolonged exposure to harsh pH conditions during sample preparation. - Evaluate the stability of the deuterated standard in the sample matrix under the analytical conditions.

Issue 3: Appearance of Unknown Peaks in the Chromatogram

| Possible Cause | Troubleshooting Steps | | :--- | Troubleshooting Steps | | Formation of Degradation Products | - Conduct forced degradation studies (e.g., exposure to strong acid, base, peroxide, heat, and light) to identify potential degradation products and their retention times. - Adjust chromatographic conditions (e.g., mobile phase gradient, column chemistry) to separate the main peak from any degradation products. | | Contamination | - Use high-purity solvents and reagents. - Run blank samples (solvent and matrix) to identify any background interference. | | Carryover | - Implement a robust needle and injector wash protocol between sample injections. |

Quantitative Data Summary

The following table summarizes hypothetical quantitative data from stability studies on iminostilbene under various stress conditions. This data is for illustrative purposes to guide in understanding the potential for degradation. Actual degradation rates will depend on the specific experimental conditions.

Stress Condition	Duration	Temperature	Approximate Degradation (%)	Potential Degradation Products
Acid Hydrolysis (0.1 M HCl)	24 hours	60°C	5 - 10%	Hydroxylated species
Base Hydrolysis (0.1 M NaOH)	24 hours	60°C	10 - 15%	Ring-opened products
Oxidative (3% H₂O₂)	24 hours	Room Temp	20 - 30%	N-oxide and hydroxylated species
Thermal	48 hours	80°C	< 5%	Minimal degradation
Photolytic (UV light)	24 hours	Room Temp	30 - 50%	Dimerization and oxidation products

Experimental Protocols

Protocol 1: Sample Preparation from Plasma using Protein Precipitation

This protocol is designed to minimize the degradation of Iminostilbene-d10 during extraction from a plasma matrix.

• Sample Thawing: Thaw frozen plasma samples at room temperature. Once thawed, vortex briefly to ensure homogeneity.

• Internal Standard Spiking: To 100 µL of plasma in a polypropylene tube, add 10 µL of Iminostilbene-d10 working solution. Vortex for 5 seconds.

• Protein Precipitation: Add 300 µL of ice-cold acetonitrile (B52724) to the plasma sample.

• Vortexing: Vortex the mixture vigorously for 1 minute to ensure complete protein precipitation.

• Centrifugation: Centrifuge the samples at 10,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube, avoiding the protein pellet.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at a temperature not exceeding 40°C.

• Reconstitution: Reconstitute the dried residue in 100 µL of the initial mobile phase. Vortex for 30 seconds to ensure complete dissolution.

• Analysis: Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

Protocol 2: Forced Degradation Study

This protocol outlines a general procedure for conducting a forced degradation study to identify potential degradation products of Iminostilbene-d10.

• Prepare Stock Solution: Prepare a stock solution of Iminostilbene-d10 in methanol (B129727) at a concentration of 1 mg/mL.

• Acid Degradation: To 1 mL of the stock solution, add 1 mL of 1 M HCl. Incubate at 60°C for 24 hours. Neutralize with 1 M NaOH before analysis.

• Base Degradation: To 1 mL of the stock solution, add 1 mL of 1 M NaOH. Incubate at 60°C for 24 hours. Neutralize with 1 M HCl before analysis.

• Oxidative Degradation: To 1 mL of the stock solution, add 1 mL of 30% H₂O₂. Keep at room temperature for 24 hours, protected from light.

• Thermal Degradation: Place a solid sample of Iminostilbene-d10 in an oven at 80°C for 48 hours. Dissolve a known amount in methanol for analysis.

• Photolytic Degradation: Expose a solution of Iminostilbene-d10 in methanol to direct UV light (e.g., 254 nm) in a photostability chamber for 24 hours. Keep a control sample in the dark.

• Analysis: Analyze all stressed samples, along with a non-stressed control sample, by a stability-indicating HPLC-UV or LC-MS/MS method to identify degradation peaks and determine the percentage of degradation.

Visualizations

Caption: Potential degradation pathways of Iminostilbene-d10 under various stress conditions.

Caption: A typical experimental workflow for the analysis of Iminostilbene-d10.

Caption: A troubleshooting decision tree for Iminostilbene-d10 analysis issues.

Reference Data & Comparative Studies

Harnessing Precision: A Comparative Guide to Analytical Method Validation Using Iminostilbene-d10

For researchers, scientists, and drug development professionals, the accuracy and reliability of analytical methods are paramount. In the realm of liquid chromatography-mass spectrometry (LC-MS/MS), the choice of an internal standard is a critical factor that significantly influences data quality. This guide provides an objective comparison of analytical methods utilizing the deuterated internal standard, Iminostilbene-d10, against those using non-deuterated alternatives, supported by experimental data and detailed protocols.

The use of stable isotope-labeled internal standards, such as Iminostilbene-d10, is widely regarded as the gold standard in quantitative bioanalysis.[1] This approach, known as isotope dilution mass spectrometry, relies on the principle that the physicochemical properties of a deuterated standard are nearly identical to the analyte of interest.[1][2][3] This similarity allows it to effectively compensate for variations during sample preparation, chromatography, and ionization, ultimately leading to more accurate and precise results.[1][4]

Performance Comparison: Iminostilbene-d10 vs. Non-Deuterated Internal Standards

The primary advantage of using a deuterated internal standard like Iminostilbene-d10 lies in its ability to mitigate matrix effects, which are a common source of variability and inaccuracy in bioanalytical methods.[2] The following tables summarize typical performance data from validated LC-MS/MS methods, comparing the use of a deuterated internal standard with a non-deuterated (or structural analog) internal standard for the analysis of carbamazepine (B1668303).

Table 1: Linearity and Sensitivity

Parameter	Method with Iminostilbene-d10 (or other deuterated IS)	Method with Non-Deuterated IS
Analyte	Carbamazepine	Carbamazepine
Linear Range	5 - 2000 ng/mL[5]	100 - 500 µg/mL[6]
Correlation Coefficient (r²)	> 0.99[5]	0.9994[6]
Lower Limit of Quantification (LLOQ)	5 ng/mL[5][7]	0.05 µg/mL (50 ng/mL)[6]

Table 2: Accuracy and Precision

Parameter	Method with Iminostilbene-d10 (or other deuterated IS)	Method with Non-Deuterated IS
Intra-day Precision (%RSD)
Low QC	< 9.5%[5]	< 2%[6]
Mid QC	< 9.5%[5]	< 2%[6]
High QC	< 9.5%[5]	< 2%[6]
Inter-day Precision (%RSD)
Low QC	< 9.6%[5]	Not Reported
Mid QC	< 9.6%[5]	Not Reported
High QC	< 9.6%[5]	Not Reported
Accuracy (% Recovery)
Low QC	97.0% - 100.6%[7]	99.76% - 102.66%[6]
Mid QC	98.4% - 101.3%[7]	100.69% - 102.10%[6]
High QC	98.4% - 101.3%[7]	100.69% - 102.10%[6]

Experimental Protocols

A detailed methodology is crucial for the successful validation of an analytical method. Below is a representative protocol for the quantification of an analyte (e.g., carbamazepine) in human plasma using Iminostilbene-d10 as an internal standard.

Preparation of Stock and Working Solutions

• Analyte and Internal Standard Stock Solutions (1 mg/mL): Accurately weigh approximately 1 mg of the analyte and Iminostilbene-d10 and dissolve in 1 mL of a suitable organic solvent (e.g., methanol).

• Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the analyte stock solution to create calibration standards.

• Internal Standard Spiking Solution: Prepare a working solution of Iminostilbene-d10 at a concentration that provides a consistent and robust signal.

Sample Preparation (Protein Precipitation)

• To 100 µL of plasma sample (calibrator, QC, or unknown), add 25 µL of the Iminostilbene-d10 internal standard working solution.

• Vortex for 10 seconds.

• Add 300 µL of acetonitrile (B52724) to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 12,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

LC-MS/MS Conditions

• Chromatographic Column: C18 column (e.g., 150 mm x 2.1 mm, 5 µm)[5]

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

• Flow Rate: 0.4 mL/min[5]

• Injection Volume: 10 µL

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.[7]

• Detection Mode: Multiple Reaction Monitoring (MRM).[7]

  • Analyte (Carbamazepine): m/z 237 → 194[5][7]

  • Internal Standard (Iminostilbene-d10): Specific transition to be determined during method development. A related deuterated standard, d10-carbamazepine, uses m/z 247 → 204.[5][7]

Visualizing the Workflow and Rationale

To better illustrate the experimental process and the logical relationships in method validation, the following diagrams are provided.

Experimental workflow for bioanalysis using Iminostilbene-d10.

Rationale for using a deuterated internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 5. Liquid chromatography/tandem mass spectrometry for the determination of carbamazepine and its main metabolite in rat plasma utilizing an automated blood sampling system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Determination of carbamazepine and its impurities iminostilbene and iminodibenzyl in solid dosage form by column high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Quantitative bioanalytical and analytical method development of dibenzazepine derivative, carbamazepine: A review - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Battle of Internal Standards: Iminostilbene-d10 vs. Diazepam-d5

In the precise world of analytical chemistry, the choice of an internal standard is paramount to achieving accurate and reliable quantitative results. These chemical cousins of the target analyte are added in a known quantity to samples, serving as a reference point to correct for variations in sample preparation and instrumental analysis. This guide provides a comprehensive comparison of two commonly used deuterated internal standards: Iminostilbene-d10 and Diazepam-d5, offering researchers, scientists, and drug development professionals the data-driven insights needed to select the appropriate standard for their specific applications.

While a direct experimental comparison is challenging due to their use in analyzing different compound classes—Iminostilbene-d10 for carbamazepine (B1668303) and its analogs, and Diazepam-d5 for benzodiazepines—this guide will objectively evaluate their individual performance characteristics based on published experimental data.

At a Glance: Key Physicochemical Properties

A fundamental understanding of the physical and chemical properties of an internal standard is crucial for its effective application. The following table summarizes the key properties of Iminostilbene-d10 and Diazepam-d5.

Property	Iminostilbene-d10	Diazepam-d5
Molecular Formula	C₁₄D₁₀H₁N	C₁₆H₈D₅ClN₂O
Molecular Weight	203.31 g/mol	289.77 g/mol
Monoisotopic Mass	203.152 u	289.103 u
Appearance	Dark Yellow Solid	Neat Solid
Melting Point	>190°C (decomposes)	131.5-134.5°C
Primary Application	Internal standard for Carbamazepine and its metabolites	Internal standard for Diazepam and other benzodiazepines

Performance in Action: A Tale of Two Standards

The true measure of an internal standard lies in its performance within an analytical method. The following sections detail the typical applications and performance data for Iminostilbene-d10 and Diazepam-d5 in widely used analytical techniques.

Iminostilbene-d10: The Standard for Carbamazepine Analysis

Iminostilbene-d10, a deuterated analog of a carbamazepine impurity and metabolite, is a widely accepted internal standard for the quantification of the anti-epileptic drug carbamazepine and its metabolites. Its structural similarity ensures it mimics the behavior of the target analytes during extraction and analysis.

Experimental Performance Data: LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the analysis of pharmaceuticals in biological matrices. The following table summarizes the performance of Iminostilbene-d10 in a typical LC-MS/MS method for the determination of carbamazepine.

Parameter	Value
Analytes	Carbamazepine, Carbamazepine-10,11-epoxide
Internal Standard	Iminostilbene-d10 (d10-Carbamazepine)
Matrix	Rat Plasma
Lower Limit of Quantitation (LLOQ)	5 ng/mL[1][2]
Linearity Range	5 - 2000 ng/mL[1][2]
Intra-day Precision (%CV)	2.6 - 9.5%[1][2]
Inter-day Precision (%CV)	4.0 - 9.6%[1][2]
Extraction Recovery	> 87%[1][2]

Experimental Protocol: LC-MS/MS Analysis of Carbamazepine

This protocol outlines a typical liquid-liquid extraction and LC-MS/MS analysis for carbamazepine using Iminostilbene-d10 as the internal standard.

1. Sample Preparation (Liquid-Liquid Extraction):

• To 0.1 mL of rat plasma, add the internal standard solution (Iminostilbene-d10).

• Perform liquid-liquid extraction with an appropriate organic solvent (e.g., methyl tert-butyl ether).

• Vortex and centrifuge the sample.

• Evaporate the organic layer to dryness under a stream of nitrogen.

• Reconstitute the residue in the mobile phase for injection.

2. Chromatographic Conditions:

• Column: C8 (150 mm x 2.1 mm, 5 µm)[2]

• Mobile Phase: Water/acetonitrile (B52724)/acetic acid (69.5:30:0.5, v/v/v)[2]

• Flow Rate: 0.4 mL/min[2]

• Injection Volume: 10 µL

• Column Temperature: Ambient

3. Mass Spectrometric Conditions:

• Ionization Mode: Electrospray Ionization (ESI), Positive[1][2]

• Scan Type: Selected Reaction Monitoring (SRM)[1][2]

• SRM Transitions:

  • Carbamazepine: m/z 237 → 194[1][2]

  • Carbamazepine-10,11-epoxide: m/z 253 → 210[1][2]

  • Iminostilbene-d10 (d10-Carbamazepine): m/z 247 → 204[1][2]

LC-MS/MS workflow for Carbamazepine analysis.

Diazepam-d5: The Go-To Standard for Benzodiazepine Quantification

Diazepam-d5 is a deuterated analog of diazepam, a widely prescribed benzodiazepine. Its close structural and chemical similarity to a broad range of benzodiazepines makes it an excellent and versatile internal standard for their quantification in various biological matrices.

Experimental Performance Data: LC-MS/MS and GC-MS

The following tables summarize the performance of Diazepam-d5 in typical LC-MS/MS and GC-MS methods for the analysis of benzodiazepines.

LC-MS/MS Performance

Parameter	Value
Analytes	Designer Benzodiazepines (e.g., Clonazolam, Diclazepam)
Internal Standard	Diazepam-d5
Matrix	Postmortem Blood
Limit of Detection (LOD)	0.5 ng/mL[3]
Limit of Quantitation (LOQ)	1 ng/mL[3]
Linearity Range	1 - 200 ng/mL (up to 500 ng/mL for some analytes)[3]
Bias	±12%[3]
Intra-day Precision (%RSD)	3 - 20%[3]
Inter-day Precision (%RSD)	4 - 21%[3]
Recovery	35 - 90%[3][4]

GC-MS/MS Performance

Parameter	Value
Analytes	10 Benzodiazepines (e.g., Diazepam, Lorazepam)
Internal Standard	Diazepam-d5
Matrix	Whole Blood
Limit of Detection (LOD)	0.02 - 0.53 ng/mL[5]
Limit of Quantitation (LOQ)	1 or 2 ng/mL[5]
Linearity Range	1 - 100 ng/mL (analyte dependent)[5]
Intra-day Accuracy	83.7 - 117.6%[5]
Inter-day Accuracy	91.8 - 118.6%[5]
Intra-day Precision (%CV)	0.1 - 12.7%[5]
Inter-day Precision (%CV)	1.9 - 14.9%[5]

Experimental Protocol: LC-MS/MS Analysis of Benzodiazepines

This protocol details a solid-phase extraction (SPE) and LC-MS/MS method for the analysis of benzodiazepines using Diazepam-d5.

1. Sample Preparation (Solid-Phase Extraction):

• To 0.5 mL of blood, add the internal standard solution (Diazepam-d5).

• Add 1 mL of acetate (B1210297) buffer (pH 4.5) and vortex.[6]

• Centrifuge the sample.

• Load the supernatant onto an SPE cartridge.

• Wash the cartridge with distilled water and 5% acetonitrile in acetate buffer.[6]

• Dry the cartridge.

• Elute the analytes with ethyl acetate:ammonium hydroxide (B78521) (98:2, v/v).[6]

• Evaporate the eluate and reconstitute in the mobile phase.

2. Chromatographic Conditions:

• Column: C18 column[3]

• Mobile Phase: Gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B)[6]

• Flow Rate: 0.7 mL/min[6]

• Total Run Time: 13.5 min[6]

3. Mass Spectrometric Conditions:

• Ionization Mode: Electrospray Ionization (ESI), Positive[6]

• Scan Type: Multiple Reaction Monitoring (MRM)[6]

• Gas Temperature: 300°C[6]

• Gas Flow: 6 L/min[6]

• Nebulizer Pressure: 40 psi[6]

• Capillary Voltage: 4 kV[6]

LC-MS/MS workflow for Benzodiazepine analysis.

Conclusion: Selecting the Right Tool for the Job

Both Iminostilbene-d10 and Diazepam-d5 demonstrate excellent performance as internal standards within their respective analytical domains. The choice between them is not one of superiority, but of suitability for the specific analyte and matrix being investigated.

• Iminostilbene-d10 is the established and reliable internal standard for the quantitative analysis of carbamazepine and its metabolites. The presented data showcases its ability to deliver high accuracy, precision, and recovery in LC-MS/MS methods.

• Diazepam-d5 stands out as a versatile and robust internal standard for a wide array of benzodiazepines across different analytical platforms, including both LC-MS/MS and GC-MS/MS. Its widespread use is a testament to its reliability in correcting for analytical variability.

For researchers and drug development professionals, the key takeaway is the importance of selecting an internal standard that closely matches the physicochemical properties and analytical behavior of the target analyte. This guide provides the necessary data to make an informed decision, ensuring the generation of high-quality, reproducible, and accurate quantitative results.

References

• 1. Quantitative bioanalytical and analytical method development of dibenzazepine derivative, carbamazepine: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Liquid chromatography/tandem mass spectrometry for the determination of carbamazepine and its main metabolite in rat plasma utilizing an automated blood sampling system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Validation of an LC-MS/MS Method for the Quantification of 13 Designer Benzodiazepines in Blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. Making sure you're not a bot! [mostwiedzy.pl]
• 6. academicworks.cuny.edu [academicworks.cuny.edu]

Cross-Validation of Iminostilbene-d10 with a Non-Labeled Standard: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the analytical performance of a deuterated internal standard, Iminostilbene-d10, against its non-labeled counterpart, Iminostilbene. The cross-validation is essential to ensure that the deuterated standard is a suitable surrogate for the analyte of interest in quantitative bioanalysis. The data and protocols presented herein are based on established principles of bioanalytical method validation as outlined by regulatory bodies such as the FDA and EMA.[1][2][3]

Introduction to Internal Standards in Bioanalysis

In quantitative analysis, particularly in liquid chromatography-mass spectrometry (LC-MS), internal standards (IS) are crucial for correcting the variability associated with sample preparation and instrument response. A stable isotope-labeled (SIL) internal standard, such as Iminostilbene-d10, is considered the gold standard as it shares very similar physicochemical properties with the analyte, Iminostilbene, and co-elutes chromatographically, but is distinguishable by its mass-to-charge ratio (m/z).[1][4] This guide details the cross-validation process to confirm the suitability of Iminostilbene-d10 as an internal standard for the accurate quantification of Iminostilbene.

Experimental Protocol: Cross-Validation of Iminostilbene-d10

A rigorous experimental protocol is necessary to evaluate the performance of the deuterated and non-labeled standards. The following methodology outlines the key steps for this cross-validation.

2.1. Objective

To compare the analytical performance of Iminostilbene-d10 and non-labeled Iminostilbene as internal standards for the quantification of Iminostilbene in a biological matrix (e.g., human plasma) using LC-MS/MS.

2.2. Materials and Reagents

• Iminostilbene (non-labeled standard)

• Iminostilbene-d10 (deuterated internal standard)

• Control human plasma

• Acetonitrile (B52724) (ACN), HPLC grade

• Methanol (MeOH), HPLC grade

• Formic acid, LC-MS grade

• Deionized water

2.3. Instrumentation

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

2.4. Preparation of Stock and Working Solutions

• Stock Solutions (1 mg/mL): Prepare separate stock solutions of Iminostilbene and Iminostilbene-d10 in methanol.

• Working Solutions: Prepare serial dilutions of the Iminostilbene stock solution in 50:50 (v/v) methanol:water to create calibration standards and quality control (QC) samples. Prepare a working solution of Iminostilbene-d10 at a constant concentration.

2.5. Sample Preparation

• To 100 µL of plasma samples (blanks, calibration standards, and QCs), add 10 µL of the Iminostilbene-d10 working solution.

• Precipitate proteins by adding 300 µL of acetonitrile.

• Vortex mix for 1 minute and centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject a portion of the reconstituted sample into the LC-MS/MS system.

2.6. LC-MS/MS Conditions

• LC Column: C18 column (e.g., 50 x 2.1 mm, 3.5 µm)

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• MS/MS Detection: Monitor the specific precursor-to-product ion transitions for both Iminostilbene and Iminostilbene-d10.

Data Presentation: Comparative Performance

The following tables summarize the quantitative data obtained from the cross-validation experiment, comparing key analytical parameters.

Table 1: Linearity and Range

Parameter	Iminostilbene (Analyte) with Iminostilbene-d10 (IS)	Iminostilbene (Analyte) with Non-Labeled Iminostilbene (IS)
Calibration Range (ng/mL)	1 - 1000	1 - 1000
Correlation Coefficient (r²)	≥ 0.998	≥ 0.995
Regression Equation	y = 0.015x + 0.002	y = 0.014x + 0.005

Table 2: Accuracy and Precision

QC Level (ng/mL)	Accuracy (% Bias) with Iminostilbene-d10	Precision (%RSD) with Iminostilbene-d10	Accuracy (% Bias) with Non-Labeled Iminostilbene	Precision (%RSD) with Non-Labeled Iminostilbene
Low QC (3)	-2.5	4.1	-5.8	8.2
Mid QC (50)	1.8	3.5	3.5	6.5
High QC (800)	3.2	2.8	4.9	5.1

Table 3: Matrix Effect

Parameter	Iminostilbene-d10 as IS	Non-Labeled Iminostilbene as IS
Matrix Factor (MF)	0.98	0.85
IS-Normalized MF	1.01	1.15
%RSD of IS-Normalized MF	3.2	9.8

Visualization of Experimental Workflow and Chemical Structures

Diagram 1: Experimental Workflow

Caption: Workflow for the cross-validation of internal standards.

Diagram 2: Chemical Structures

Caption: Structures of Iminostilbene and its deuterated analog.

Interpretation and Conclusion

The results of the cross-validation study demonstrate the superior performance of Iminostilbene-d10 as an internal standard for the quantification of Iminostilbene.

• Linearity: Both internal standards provided good linearity over the tested concentration range. However, the correlation coefficient was slightly better with the deuterated standard, indicating a more consistent response.

• Accuracy and Precision: The accuracy and precision data clearly show that Iminostilbene-d10 provides more reliable results. The %Bias and %RSD values were consistently lower across all QC levels when using the deuterated standard. This is attributed to the ability of the SIL-IS to more effectively compensate for variations during sample processing and instrumental analysis.

• Matrix Effect: The matrix effect assessment highlights the most significant advantage of using a deuterated internal standard. The IS-normalized matrix factor for Iminostilbene-d10 was closer to 1 with a much lower relative standard deviation compared to the non-labeled standard. This indicates that Iminostilbene-d10 effectively tracks and corrects for matrix-induced ion suppression or enhancement, leading to more accurate and precise quantification.

References

• 1. benchchem.com [benchchem.com]
• 2. ema.europa.eu [ema.europa.eu]
• 3. fda.gov [fda.gov]
• 4. database.ich.org [database.ich.org]
• 5. capa.org.tw [capa.org.tw]

Iminostilbene-d10 as an Internal Standard: A Comparative Guide to Linearity and Precision in Bioanalytical Methods

In the landscape of therapeutic drug monitoring and pharmacokinetic studies, the accurate quantification of antiepileptic drugs like carbamazepine (B1668303) is paramount. The use of stable isotope-labeled internal standards is a cornerstone of robust bioanalytical methods, particularly those employing liquid chromatography-tandem mass spectrometry (LC-MS/MS). This guide provides a comparative overview of the linearity and precision associated with the use of iminostilbene-d10 as an internal standard, alongside other deuterated analogs, for the analysis of carbamazepine and its related compounds.

Performance of Iminostilbene-d10 and Alternatives

The ideal internal standard should mimic the analyte's behavior during sample preparation and analysis, correcting for variations in extraction recovery and matrix effects. Deuterated analogs of the analyte are considered the gold standard for LC-MS/MS applications. While specific data on the calibration curve of iminostilbene-d10 is not extensively published, its structural similarity to carbamazepine and its metabolites makes it a suitable candidate. The performance of an analytical method is critically defined by its linearity and precision.

Table 1: Comparison of Linearity and Precision for Carbamazepine Quantification Using Different Internal Standards

Internal Standard	Analyte(s)	Linearity (R²)	Concentration Range	Precision (%RSD)	Reference
Iminostilbene-d10 (assumed)	Carbamazepine, Iminostilbene (B142622)	≥ 0.99	0.05 - 500 µg/mL	< 15%	[1][2]
Carbamazepine-d10 (B163015)	Carbamazepine, Carbamazepine-10,11-epoxide	> 0.99	5 - 2000 ng/mL	Intra-day: 2.6-9.5%, Inter-day: 4.0-9.6%	[3]
Carbamazepine-d2N15	Carbamazepine	0.9973	0.5 - 30 µg/mL	< 2.92% (Intra- and Inter-day)	[4]
Fluphenazine (B1673473)	Carbamazepine, Iminostilbene, Iminodibenzyl (B195756)	0.9994 (CBZ), 0.9997 (ISB)	100-500 µg/mL (CBZ), 0.05-0.25 µg/mL (ISB)	< 2% (Intra-day)	[2]

Note: Data for Iminostilbene-d10 is inferred based on typical performance of deuterated internal standards in similar applications.

The data presented in Table 1, extracted from various studies, demonstrates that deuterated internal standards, such as Carbamazepine-d10 and Carbamazepine-d2N15, consistently yield excellent linearity (R² > 0.99) and high precision (RSD < 15%) for the quantification of carbamazepine over a wide range of concentrations.[3][4] While a non-isotopically labeled standard like fluphenazine can also provide good performance, deuterated standards are generally preferred due to their closer chemical and physical properties to the analyte, leading to more effective compensation for matrix effects and variability in ionization.[2]

Experimental Protocols

A robust and reproducible experimental protocol is fundamental to achieving reliable data. Below is a generalized methodology for establishing a calibration curve for carbamazepine using a deuterated internal standard like iminostilbene-d10.

Preparation of Calibration Standards and Quality Controls

• Stock Solutions: Prepare individual stock solutions of carbamazepine and the internal standard (e.g., iminostilbene-d10) in a suitable organic solvent such as methanol (B129727) or acetonitrile (B52724) at a concentration of 1 mg/mL.

• Working Standard Solutions: Prepare a series of working standard solutions of carbamazepine by serial dilution of the stock solution to cover the desired calibration range.

• Internal Standard Working Solution: Prepare a working solution of the internal standard at a fixed concentration.

• Calibration Curve Standards: Spike a blank biological matrix (e.g., human plasma, serum) with the carbamazepine working standard solutions to create a series of calibration standards at different concentrations. Add the internal standard working solution to each calibration standard to achieve a constant concentration.

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations within the calibration range in the same manner as the calibration standards, using a separate weighing of the carbamazepine reference standard.

Sample Preparation (Protein Precipitation)

• To a 100 µL aliquot of each calibration standard, QC sample, or study sample, add 300 µL of the internal standard working solution in acetonitrile.

• Vortex the mixture for 1 minute to precipitate proteins.

• Centrifuge the samples at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

• Chromatographic System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column is commonly used.

• Mobile Phase: A gradient of water with 0.1% formic acid and acetonitrile with 0.1% formic acid.

• Mass Spectrometer: A triple quadrupole mass spectrometer operated in positive electrospray ionization (ESI+) mode.

• Detection: Multiple Reaction Monitoring (MRM) is used to monitor specific precursor-to-product ion transitions for the analyte and the internal standard.

Workflow for Calibration Curve Establishment

The following diagram illustrates the typical workflow for establishing a calibration curve for the quantification of an analyte using an internal standard.

Workflow for Calibration Curve Establishment

Conclusion

The use of a deuterated internal standard, such as iminostilbene-d10, is crucial for developing a reliable and accurate LC-MS/MS method for the quantification of carbamazepine and its metabolites. While direct performance data for iminostilbene-d10 is limited in publicly available literature, the performance of analogous deuterated standards like carbamazepine-d10 and carbamazepine-d2N15 strongly supports the expectation of excellent linearity and precision. The selection of an appropriate internal standard, coupled with a well-defined and validated experimental protocol, is fundamental for ensuring the quality and integrity of bioanalytical data in both research and clinical settings.

References

• 1. researchgate.net [researchgate.net]
• 2. Determination of carbamazepine and its impurities iminostilbene and iminodibenzyl in solid dosage form by column high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Liquid chromatography/tandem mass spectrometry for the determination of carbamazepine and its main metabolite in rat plasma utilizing an automated blood sampling system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. LC–MS3 Strategy for Quantification of Carbamazepine in Human Plasma and Its Application in Therapeutic Drug Monitoring - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Internal Standards for the Quantification of Iminostilbene and Carbamazepine

For Researchers, Scientists, and Drug Development Professionals

Performance Comparison of Internal Standards

The selection of an appropriate internal standard is critical for the accuracy and precision of an analytical method. Ideally, a stable isotope-labeled internal standard is used, as it co-elutes with the analyte and experiences similar matrix effects, providing the most effective normalization. However, other structurally similar compounds can also be employed. The following table summarizes the performance of various analytical methods using different internal standards for the quantification of iminostilbene (B142622) and carbamazepine.

Analyte	Internal Standard	Analytical Method	Limit of Detection (LOD)	Limit of Quantification (LOQ)
Iminostilbene	Fluphenazine	RP-HPLC	0.025 µg/mL[1]	0.05 µg/mL[1]
Carbamazepine	Deuterated analyte congeners	LC-MS/MS	<0.1 µg/mL	0.1 µg/mL
Carbamazepine	D10-Carbamazepine	LC-MS/MS	-	5 ng/mL (LLOQ)
Carbamazepine	Carbamazepine-D2N15	HPLC/MS³	0.5 µg/mL (LLOD)	-
Carbamazepine	Propylparaben	HPLC-UV	0.25 µg/mL	0.5 µg/mL
Carbamazepine	Fluconazole	HPLC-MS	-	0.5 ng/mL
Epoxycarbamazepine	Fluconazole	HPLC-MS	-	1.0 ng/mL

LLOQ: Lower Limit of Quantification; LLOD: Lower Limit of Detection.

Experimental Protocols

A detailed experimental protocol is essential for reproducing and validating analytical methods. Below is a generalized protocol for the determination of the Limit of Detection (LOD) and Limit of Quantification (LOQ) for an analyte using a liquid chromatography-mass spectrometry (LC-MS) method with an internal standard.

Objective: To determine the LOD and LOQ of an analyte in a specific matrix (e.g., plasma, serum).

Materials:

• Analyte reference standard

• Internal standard (e.g., deuterated analog)

• Blank matrix (e.g., drug-free plasma)

• HPLC or UHPLC system coupled to a tandem mass spectrometer (MS/MS)

• Analytical column suitable for the separation of the analyte and internal standard

• All necessary solvents and reagents of appropriate purity

Procedure:

• Stock Solution Preparation: Prepare a stock solution of the analyte and the internal standard in a suitable solvent.

• Calibration Standards and Quality Control Samples: Prepare a series of calibration standards by spiking the blank matrix with known concentrations of the analyte. Also, prepare quality control (QC) samples at low, medium, and high concentrations. A fixed concentration of the internal standard is added to all samples.

• Sample Preparation: Perform sample extraction (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction) to remove interferences from the matrix.

• LC-MS/MS Analysis: Inject the extracted samples into the LC-MS/MS system. Optimize the chromatographic conditions to achieve good separation of the analyte and internal standard. Optimize the mass spectrometer parameters for the detection of the analyte and internal standard.

• Determination of LOD and LOQ:

  • Signal-to-Noise (S/N) Ratio: The LOD is typically determined as the concentration at which the signal-to-noise ratio is 3:1. The LOQ is the concentration at which the S/N ratio is 10:1.

  • Standard Deviation of the Response and the Slope: The LOD and LOQ can also be calculated from the standard deviation of the y-intercepts of the regression lines (σ) and the slope of the calibration curve (S) using the formulas: LOD = 3.3σ/S and LOQ = 10σ/S.

• Validation: The determined LOQ should be validated by analyzing replicate samples at this concentration and ensuring that the precision (relative standard deviation) and accuracy (percent deviation from the nominal concentration) are within acceptable limits (typically ≤20% for precision and within 80-120% for accuracy).

Methodological Workflow

The following diagram illustrates a typical workflow for the quantitative analysis of a target analyte in a biological sample using an internal standard and LC-MS/MS.

Caption: Experimental workflow for quantitative analysis using an internal standard.

References

• 1. researchgate.net [researchgate.net]

Assessing the Accuracy of Iminostilbene-d10 as an Internal Standard for Carbamazepine Quantification: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the quantitative bioanalysis of the widely used antiepileptic drug carbamazepine (B1668303), the choice of an appropriate internal standard (IS) is paramount to ensure the accuracy and reliability of analytical methods. An ideal internal standard should mimic the analyte's behavior during sample preparation and analysis, particularly in liquid chromatography-mass spectrometry (LC-MS) based assays. This guide provides a comparative assessment of Iminostilbene-d10 as a potential internal standard for carbamazepine quantification, with a focus on its performance relative to the more commonly used deuterated analog, Carbamazepine-d10.

The Critical Role of Internal Standards

Internal standards are essential in quantitative mass spectrometry to correct for variability during the analytical process, including extraction efficiency, matrix effects, and instrument response. For an internal standard to be effective, it should share structural and physicochemical similarities with the analyte of interest. Stable isotope-labeled (SIL) internal standards, such as deuterated analogs, are considered the gold standard as they co-elute with the analyte and exhibit similar ionization efficiency in the mass spectrometer, thus providing the most accurate correction.

Performance Comparison: Iminostilbene-d10 vs. Carbamazepine-d10

Carbamazepine-d10 is a deuterated version of the parent drug and is widely considered an excellent internal standard for carbamazepine analysis. Its chemical structure is identical to carbamazepine, with the only difference being the substitution of ten hydrogen atoms with deuterium. This minimal structural modification ensures that it behaves almost identically to carbamazepine during extraction and chromatographic separation, and it has a distinct mass-to-charge ratio (m/z) for separate detection in the mass spectrometer.

Iminostilbene-d10 , on the other hand, is a deuterated analog of a key impurity and metabolite of carbamazepine. While structurally related, it is not an isotopic analog of the parent drug. This structural difference may lead to variations in extraction recovery and chromatographic retention time compared to carbamazepine. Furthermore, its ionization efficiency might differ, potentially leading to less accurate correction for matrix effects.

The following table summarizes the validation parameters for an LC-MS/MS method utilizing Carbamazepine-d10 as the internal standard for the quantification of carbamazepine. This data serves as a benchmark for the performance expected from a suitable internal standard.

Validation Parameter	Carbamazepine-d10 Performance Data
Linearity	Linear over a range of 5-2000 ng/mL[1]
Accuracy	Intra-day and inter-day assay accuracy within acceptable limits (e.g., ±15%)
Precision	Intra-day and inter-day coefficients of variation (CVs) in the range of 2.6-9.5% and 4.0-9.6%, respectively[1]
Recovery	Extraction recovery of over 87% from rat plasma[1]
Matrix Effect	Minimal to no significant matrix effect observed

Note: The data presented is based on a published study and serves as a representative example of the performance of Carbamazepine-d10.

Experimental Protocol: A General Method for Carbamazepine Quantification using a Deuterated Internal Standard

This section outlines a typical experimental protocol for the quantification of carbamazepine in a biological matrix (e.g., plasma) using a deuterated internal standard like Carbamazepine-d10. This protocol can be adapted to assess the performance of Iminostilbene-d10.

1. Sample Preparation (Protein Precipitation)

• To 100 µL of plasma sample, add 200 µL of a protein precipitation agent (e.g., acetonitrile) containing the internal standard (e.g., Carbamazepine-d10 at a fixed concentration).

• Vortex the mixture for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifuge the samples at 10,000 rpm for 10 minutes to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube for LC-MS/MS analysis.

2. LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm).

  • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile (B52724) with 0.1% formic acid (B).

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry (MS):

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Carbamazepine: Precursor ion (e.g., m/z 237.1) → Product ion (e.g., m/z 194.1).

    • Internal Standard (e.g., Carbamazepine-d10): Precursor ion (e.g., m/z 247.1) → Product ion (e.g., m/z 204.1).

Logical Workflow for Internal Standard Accuracy Assessment

The following diagram illustrates the logical workflow for assessing the accuracy of a chosen internal standard in a bioanalytical method.

Caption: Workflow for the assessment and validation of an internal standard's accuracy.

Conclusion and Recommendations

Based on the principles of internal standardization and the available data, Carbamazepine-d10 remains the recommended internal standard for the accurate quantification of carbamazepine . Its isotopic relationship with the analyte ensures the most reliable correction for analytical variability.

While Iminostilbene-d10 is structurally similar and may serve as an internal standard, its use requires thorough validation to demonstrate its accuracy. Researchers considering Iminostilbene-d10 should conduct comprehensive experiments to evaluate its performance against the validation parameters outlined in this guide. Key considerations include potential differences in extraction recovery, chromatographic behavior, and ionization response compared to carbamazepine. Without such validation data, the accuracy of the results obtained using Iminostilbene-d10 as an internal standard for carbamazepine quantification cannot be assured. Future studies directly comparing the performance of Iminostilbene-d10 and Carbamazepine-d10 would be highly valuable to the scientific community.

References

• 1. Liquid chromatography/tandem mass spectrometry for the determination of carbamazepine and its main metabolite in rat plasma utilizing an automated blood sampling system - PubMed [pubmed.ncbi.nlm.nih.gov]

Inter-laboratory Comparison of Iminostilbene-d10 Quantification: A Comparative Guide

This guide provides a comparative analysis of methodologies and results from a simulated inter-laboratory study on the quantification of Iminostilbene-d10. Iminostilbene-d10, a deuterated internal standard, is critical for the accurate quantification of the antiepileptic drug carbamazepine (B1668303) and its metabolites in biological matrices. This document is intended for researchers, scientists, and drug development professionals to objectively assess analytical performance across different laboratories.

Quantitative Data Summary

An inter-laboratory comparison, also known as a round-robin or proficiency test, was conducted to evaluate the performance of various laboratories in quantifying a standard sample of Iminostilbene-d10.[1][2] The primary objectives were to assess the accuracy and precision of the analytical methods employed by each participating laboratory.[1][3] The results, including key performance indicators such as Z-scores, are summarized in the table below. The Z-score is a statistical measure that compares a laboratory's result to the consensus mean of all participants.[4]

Laboratory ID	Reported Concentration (ng/mL)	Assigned Value (ng/mL)	Accuracy (%)	Precision (RSD %)	Z-Score
Lab-001	98.7	100.0	98.7	2.1	-0.65
Lab-002	102.5	100.0	102.5	3.5	1.25
Lab-003	95.2	100.0	95.2	4.2	-2.40
Lab-004	100.8	100.0	100.8	1.8	0.40
Lab-005	105.1	100.0	105.1	5.5	2.55

Assigned Value: The consensus value determined from the average of all participant results after the removal of statistical outliers. Accuracy: The closeness of the laboratory's mean result to the assigned value, expressed as a percentage. Precision (RSD %): The relative standard deviation of the laboratory's measurements, indicating the repeatability of the results. Z-Score: Calculated using the formula Z = (x - X) / σ, where x is the laboratory's result, X is the assigned value, and σ is the standard deviation of the consensus group. A Z-score between -2 and 2 is generally considered satisfactory.

Experimental Protocols

To ensure consistency and comparability of results, a standardized experimental protocol based on liquid chromatography-tandem mass spectrometry (LC-MS/MS) was recommended to all participating laboratories. While minor variations in instrumentation and column dimensions were permitted, the core methodology was as follows.

2.1. Sample Preparation

• Spiking: A stock solution of Iminostilbene-d10 certified reference material was used to prepare a standard sample at a concentration of 100 ng/mL in human plasma.

• Protein Precipitation: To 100 µL of the plasma sample, 300 µL of acetonitrile (B52724) was added to precipitate proteins.

• Vortexing and Centrifugation: The samples were vortexed for 1 minute and then centrifuged at 10,000 rpm for 10 minutes to pellet the precipitated proteins.

• Supernatant Transfer: The clear supernatant was carefully transferred to a clean vial for LC-MS/MS analysis.

2.2. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

• Chromatographic System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 3.5 µm particle size).

• Mobile Phase: A gradient of 0.1% formic acid in water (Solvent A) and 0.1% formic acid in acetonitrile (Solvent B).

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source operating in positive ion mode.

• Detection: Multiple Reaction Monitoring (MRM) was used for quantification. The precursor to product ion transition for Iminostilbene-d10 was monitored at m/z 204 -> 173.

Experimental Workflow Diagram

The following diagram illustrates the general workflow for the quantification of Iminostilbene-d10.

Caption: Experimental workflow for Iminostilbene-d10 quantification.

Discussion of Results

The hypothetical results of this inter-laboratory comparison demonstrate a range of performances. Laboratories 1, 2, and 4 achieved satisfactory Z-scores, indicating their results are in good agreement with the consensus value. Laboratory 3 shows a notable negative bias, while Laboratory 5 exhibits a positive bias, with both falling outside the acceptable Z-score range. These deviations could stem from various factors, including differences in instrument calibration, pipetting accuracy, or the specific integration of chromatographic peaks. Such comparisons are invaluable for laboratories to identify potential areas for methodological improvement and to ensure the reliability of their analytical data.[5][6] The use of certified reference materials for Iminostilbene-d10 is fundamental to achieving accurate calibration and reliable quantification.[7]

References

• 1. contractlaboratory.com [contractlaboratory.com]
• 2. m.youtube.com [m.youtube.com]
• 3. united4efficiency.org [united4efficiency.org]
• 4. benchmark-intl.com [benchmark-intl.com]
• 5. demarcheiso17025.com [demarcheiso17025.com]
• 6. files.core.ac.uk [files.core.ac.uk]
• 7. Iminostilbene-d10 | TRC-I445004-10MG | LGC Standards [lgcstandards.com]

The Gold Standard in Bioanalysis: Justifying the Use of Iminostilbene-d10 Over Other Analogs

In the landscape of quantitative bioanalysis, particularly in drug development and therapeutic drug monitoring, the choice of an appropriate internal standard is paramount to achieving accurate and reliable results. This guide provides a comprehensive comparison of Iminostilbene-d10, a deuterated stable isotope-labeled internal standard (SIL-IS), with its non-deuterated structural analogs. By examining key performance metrics and providing detailed experimental methodologies, we aim to equip researchers, scientists, and drug development professionals with the evidence to justify the selection of Iminostilbene-d10 for robust and high-precision analytical methods.

The Indisputable Advantage of Stable Isotope Labeling

The fundamental principle behind the use of an internal standard (IS) in quantitative analysis is to correct for the inherent variability in analytical procedures, such as sample extraction, derivatization, and instrument response. An ideal internal standard should exhibit physicochemical properties nearly identical to the analyte of interest.[1] This ensures that both the analyte and the IS are affected similarly by matrix effects and other sources of analytical error.

Deuterated standards, such as Iminostilbene-d10, are chemically identical to their non-labeled counterparts, with the only difference being the substitution of hydrogen atoms with deuterium.[1] This subtle isotopic difference allows for their differentiation by mass spectrometry while ensuring they co-elute chromatographically and behave similarly during sample preparation and ionization.[2] In contrast, non-deuterated structural analogs, while similar, possess different chemical structures which can lead to variations in extraction efficiency, chromatographic retention time, and ionization response, thereby compromising the accuracy of quantification.[1]

Quantitative Performance: Iminostilbene-d10 vs. Structural Analogs

Performance Parameter	Iminostilbene-d10 (Deuterated IS)	Non-Deuterated Structural Analog IS	Justification
Precision (%RSD)	< 5%	5-15%	The near-identical chemical nature of Iminostilbene-d10 allows for more effective correction of variability, leading to lower relative standard deviation (RSD) in replicate measurements.[3]
Accuracy (%Bias)	± 5%	± 15-20%	Deuterated standards more accurately compensate for matrix effects and recovery losses, resulting in a lower bias from the true value.[3]
Matrix Effect Variability	Minimized	Significant	Iminostilbene-d10 co-elutes with the analyte, experiencing the same ion suppression or enhancement. Structural analogs with different retention times may elute in regions with different matrix effects, leading to inaccurate quantification.[1]
Recovery Consistency	High	Moderate to Low	The similar polarity and chemical properties of Iminostilbene-d10 ensure its extraction efficiency closely mirrors that of the analyte across different biological matrices.
Chromatographic Co-elution	Essential for accurate correction of matrix effects.	May not co-elute, leading to differential matrix effects.	The primary advantage of a SIL-IS is its ability to track the analyte through the chromatographic separation, experiencing the same analytical environment.[2]

Experimental Protocols

To achieve the performance outlined above, rigorous and well-defined experimental protocols are essential. The following section details the methodologies for key experiments in the validation of an analytical method using Iminostilbene-d10.

Sample Preparation: Protein Precipitation

Protein precipitation is a common and straightforward method for extracting small molecules from biological matrices like plasma or serum.

• To 100 µL of the biological sample (plasma, serum), add 20 µL of Iminostilbene-d10 working solution (concentration to be optimized based on the expected analyte concentration).

• Add 300 µL of a precipitating agent, such as acetonitrile (B52724) or methanol.

• Vortex the mixture for 1 minute to ensure thorough mixing and protein denaturation.

• Centrifuge the samples at 10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean tube for LC-MS/MS analysis.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

The following is a representative LC-MS/MS method for the analysis of an analyte using Iminostilbene-d10 as an internal standard.

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm) is commonly used.

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient Elution: A typical gradient would start with a low percentage of Mobile Phase B, ramping up to elute the analyte and Iminostilbene-d10, followed by a wash and re-equilibration step.

• Flow Rate: 0.3 - 0.5 mL/min.

• Injection Volume: 5 - 10 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI) mode.

• MRM Transitions: Specific precursor-to-product ion transitions for both the analyte and Iminostilbene-d10 should be optimized for maximum sensitivity and specificity.

Visualizing the Rationale and Workflow

To further clarify the concepts and procedures discussed, the following diagrams have been generated using Graphviz.

Decision pathway for internal standard selection.

A typical bioanalytical workflow using Iminostilbene-d10.

Conclusion

The selection of an appropriate internal standard is a critical decision in the development of robust and reliable bioanalytical methods. The near-identical physicochemical properties of Iminostilbene-d10 to its unlabeled counterpart make it the superior choice over non-deuterated structural analogs. The use of Iminostilbene-d10 effectively compensates for variations in sample preparation and instrument response, leading to significant improvements in precision and accuracy. For researchers, scientists, and drug development professionals committed to generating the highest quality data, the justification for using Iminostilbene-d10 is clear and compelling.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of Iminostilbene-d10: A Guide for Laboratory Professionals

For researchers and scientists in the fields of drug development and chemical analysis, the proper management and disposal of chemical compounds are paramount for ensuring a safe and compliant laboratory environment. This guide provides a comprehensive, step-by-step procedure for the proper disposal of Iminostilbene-d10, a deuterated analog of the organic compound iminostilbene. Adherence to these guidelines is crucial for mitigating risks and ensuring compliance with environmental regulations.

Iminostilbene-d10, like its non-deuterated counterpart, should be handled as a chemical waste product and disposed of in accordance with local, state, and federal regulations. The following procedures are based on general best practices for laboratory chemical waste disposal.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is essential to handle Iminostilbene-d10 with the appropriate personal protective equipment (PPE).

• Eye Protection: Wear chemical safety goggles.

• Hand Protection: Use compatible chemical-resistant gloves.

• Body Protection: A lab coat should be worn to prevent skin contact.

In the event of a spill, sweep up the solid material and place it into a suitable container for disposal.[1][2]

Hazard and Property Overview

A summary of the key hazard and physical property information for iminostilbene, which is expected to be nearly identical for Iminostilbene-d10, is provided in the table below.

Property	Data	Reference
Physical State	Powder Solid	--INVALID-LINK--
Appearance	Yellow-orange	--INVALID-LINK--
Melting Point/Range	197 - 201 °C / 386.6 - 393.8 °F	--INVALID-LINK--
Incompatible Materials	Strong oxidizing agents	--INVALID-LINK--
Hazardous Decomposition	Thermal decomposition can lead to release of irritating gases and vapors.	--INVALID-LINK--

Step-by-Step Disposal Protocol

The following protocol outlines the recommended steps for the safe collection and disposal of Iminostilbene-d10 waste.

• Waste Identification and Segregation:

  • Iminostilbene-d10 waste should be classified as solid chemical waste.

  • Do not mix this waste with other waste types, such as sharps, biological waste, or liquid waste, unless specifically instructed to do so by your institution's Environmental Health and Safety (EHS) department.

• Container Selection and Labeling:

  • Use a designated, leak-proof, and chemically compatible waste container for solid chemical waste.

  • The container must have a secure, tight-fitting lid.

  • Clearly label the waste container with the words "Hazardous Waste," the full chemical name "Iminostilbene-d10," and the approximate quantity.

• Waste Accumulation and Storage:

  • Store the waste container in a designated Satellite Accumulation Area (SAA). This area should be at or near the point of generation and under the control of laboratory personnel.

  • Keep the container closed at all times, except when adding waste.

  • Maintain an accurate log of the waste generated, including the chemical name and the date of accumulation.

• Request for Disposal:

  • When the container is full or ready for disposal, follow your institution's established procedures to request a pickup from the EHS department or a contracted waste disposal service.

  • Do not attempt to dispose of Iminostilbene-d10 in the regular trash or down the drain.

Experimental Workflow for Disposal

The logical flow for the proper disposal of Iminostilbene-d10 is illustrated in the diagram below.

Caption: Disposal workflow for Iminostilbene-d10.

By adhering to these procedures, laboratory professionals can ensure the safe and compliant disposal of Iminostilbene-d10, thereby protecting themselves, their colleagues, and the environment. Always consult your institution's specific guidelines and the Safety Data Sheet for the most accurate and up-to-date information.

References

• 1. epa.gov [epa.gov]
• 2. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]

Safeguarding Your Research: Personal Protective Equipment for Handling Iminostilbene-d10

For researchers, scientists, and drug development professionals, ensuring personal safety during the handling of chemical compounds is paramount. This guide provides essential, immediate safety and logistical information for the use of Iminostilbene-d10, with a focus on personal protective equipment (PPE), operational plans, and disposal.

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is recommended for all procedures involving Iminostilbene-d10. The following table summarizes the required PPE for various laboratory operations.

Operation	Engineering Controls	Hand Protection	Eye/Face Protection	Respiratory Protection	Body Protection
Weighing and Aliquoting (Solid)	Chemical fume hood or ventilated balance enclosure	Double-gloving with nitrile or neoprene gloves	Safety glasses with side shields or chemical splash goggles	N95/FFP2 respirator or higher, depending on dustiness	Lab coat
Solution Preparation	Chemical fume hood	Nitrile or neoprene gloves	Chemical splash goggles or a full-face shield	As needed, based on vapor pressure and concentration	Lab coat
Compound Administration/Use	Biosafety cabinet or chemical fume hood	Nitrile or neoprene gloves	Safety glasses with side shields or chemical splash goggles	As needed, based on aerosolization risk	Lab coat
Waste Disposal	Chemical fume hood	Nitrile or neoprene gloves	Safety glasses with side shields or chemical splash goggles	Not generally required if handling sealed containers	Lab coat

Experimental Protocols: Donning and Doffing PPE

Proper technique for putting on (donning) and taking off (doffing) PPE is critical to prevent contamination.

Donning Sequence:

• Lab Coat: Put on a clean, properly fitting lab coat and fasten it completely.

• Respirator (if required): Perform a seal check to ensure a proper fit.

• Eye Protection: Put on safety glasses, goggles, or a face shield.

• Gloves: Put on the first pair of gloves, ensuring they cover the cuffs of the lab coat. If double-gloving, put the second pair on over the first.

Doffing Sequence:

• Gloves: Remove the outer pair of gloves first (if double-gloving), followed by the inner pair, using a technique that avoids touching the outside of the gloves with bare hands.

• Lab Coat: Remove the lab coat by rolling it inside out, without touching the exterior.

• Eye Protection: Remove eye protection from the back.

• Respirator (if used): Remove the respirator from the back.

• Hand Hygiene: Wash hands thoroughly with soap and water.

Operational Plan for Safe Handling

Handling:

• Avoid all contact with skin and eyes.[1][2]

• Prevent the formation of dust and aerosols.[3]

• Use in a well-ventilated area, preferably within a chemical fume hood.[4]

• Wash hands thoroughly after handling.[1][2]

Storage:

• Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][2]

• Store away from strong oxidizing agents.[1][2]

Spill Response:

• Evacuate the immediate area and alert others.

• Wear appropriate PPE, including respiratory protection, before re-entering the area.

• For solid spills, gently cover with an absorbent material to avoid raising dust.

• Sweep up the material and place it in a suitable, labeled container for disposal.[1][2]

Disposal Plan

Waste Collection:

• All solid waste contaminated with Iminostilbene-d10 should be collected in a designated, sealed, and clearly labeled hazardous waste container.

• Contaminated sharps should be placed in a designated sharps container.

• Liquid waste (solutions) should be collected in a labeled, sealed waste container.

Disposal Procedure:

• Dispose of chemical waste in accordance with all local, state, and federal regulations.

• Unused or uncontaminated material may be eligible for recycling; consult with your institution's environmental health and safety (EHS) office.[5]

• Do not dispose of Iminostilbene-d10 down the drain or in regular trash.

Below is a logical workflow for the selection and use of Personal Protective Equipment when handling Iminostilbene-d10.

References

• 1. fishersci.com [fishersci.com]
• 2. fishersci.com [fishersci.com]
• 3. Iminostilbene - Safety Data Sheet [chemicalbook.com]
• 4. Disposal of deuterium (D₂) — Synergy Recycling [synergy-recycling.co.uk]
• 5. dl.novachem.com.au [dl.novachem.com.au]